ethyl 3-methyl-2-methylidenepentanoate

• CAS: 121263-28-3

Core Science & Biosynthesis

Structural Elucidation and Synthetic Utility of Ethyl 3-methyl-2-methylidenepentanoate

Topic: Ethyl 3-methyl-2-methylidenepentanoate Chemical Structure Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists

Abstract

Ethyl 3-methyl-2-methylidenepentanoate (CAS: 68834-46-8 analog/derivative) represents a specialized class of

-unsaturated esters characterized by a terminal -methylene group and a branched -position. This structural motif serves as a potent Michael acceptor, making it a critical intermediate in the synthesis of functionalized terpenes, pheromones, and covalent inhibitor warheads in drug discovery. This guide provides a comprehensive analysis of its structural anatomy, a validated synthetic protocol via Eschenmoser methylenation, and an evaluation of its electrophilic reactivity profile.

Structural Anatomy and Stereochemical Analysis

The molecule is an acyclic ester featuring a "crowded" alkene system. Unlike simple acrylates, the

-position (C3) is branched, introducing steric bulk that modulates its reactivity.

Nomenclature and Identification

• IUPAC Name: Ethyl 3-methyl-2-methylidenepentanoate[1]

• Common Synonyms: Ethyl 2-methylene-3-methylvalerate;

  -Methylene-isocaproic acid ethyl ester.

• Molecular Formula:

  [1]

• Molecular Weight: 156.22 g/mol

Geometric and Stereochemical Features

The structure contains two distinct stereochemical elements:

• The Alkene (C2): The double bond is terminal (

  ). Therefore, it does not exhibit isomerism, simplifying analysis compared to internal alkenes.

• The Chiral Center (C3): The carbon at position 3 is chiral, bonded to a methyl group, an ethyl group, a hydrogen, and the

  -methylene ester moiety. Consequently, the molecule exists as a pair of enantiomers: (R)- and (S)-ethyl 3-methyl-2-methylidenepentanoate.

Table 1: Physicochemical Properties (Predicted)

Property	Value	Notes
Boiling Point	165–170 °C (760 mmHg)	Estimated based on saturated analog (Ethyl 3-methylvalerate).
Density	0.91 g/mL	Typical for -methylene esters.
LogP	2.8	Moderate lipophilicity; membrane permeable.
Electrophilicity	High ( kcal/mol)	Michael acceptor; prone to thiol alkylation.

Synthetic Architecture: The Eschenmoser Protocol[2]

While the saturated precursor (ethyl 3-methylpentanoate) is commercially available, the introduction of the

-methylene group requires precision to avoid polymerization or double-bond migration. The Eschenmoser Methylenation is the gold-standard protocol for this transformation, offering superior regiocontrol over Baylis-Hillman approaches for this specific substrate.

Reaction Logic

Direct formylation followed by reduction is often low-yielding for hindered esters. The Eschenmoser strategy utilizes a Mannich reaction followed by Hofmann elimination, ensuring the double bond remains exocyclic.

Detailed Experimental Protocol

Objective: Synthesis of Ethyl 3-methyl-2-methylidenepentanoate from Ethyl 3-methylpentanoate.

Reagents:

• Precursor: Ethyl 3-methylpentanoate (1.0 equiv)

• Base: Lithium Diisopropylamide (LDA) (1.1 equiv)

• Electrophile: Eschenmoser’s Salt (

  ) (1.2 equiv)

• Quaternization Agent: Methyl Iodide (MeI) (2.5 equiv)

• Elimination Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or

Step-by-Step Methodology:

• Enolate Formation:

  • Flame-dry a 250 mL round-bottom flask under Argon.

  • Charge with anhydrous THF (50 mL) and cool to -78 °C.

  • Add LDA (1.1 equiv). Add the ester (Ethyl 3-methylpentanoate) dropwise over 15 minutes.

  • Critical Insight: Maintain -78 °C for 45 minutes to ensure complete, kinetic enolate formation and prevent Claisen self-condensation.

• Mannich Addition:

  • Add solid Eschenmoser’s salt (Dimethyl(methylene)ammonium iodide) in one portion via a powder funnel.

  • Allow the mixture to warm to room temperature overnight. The enolate traps the iminium ion.

  • Workup 1: Quench with saturated

    , extract with , and concentrate. This yields the -dimethylaminomethyl intermediate.

• Quaternization & Elimination:

  • Dissolve the crude amine in MeOH (20 mL).

  • Add MeI (2.5 equiv) and stir at room temperature for 4 hours (precipitate may form).

  • Add DBU (1.5 equiv) and reflux for 2 hours.

  • Mechanism:[2][3][4][5] The quaternary ammonium salt undergoes E2 elimination to form the terminal double bond.

• Purification:

  • Dilute with pentane (to precipitate salts). Filter and concentrate.

  • Flash Chromatography: Silica gel, 5% EtOAc in Hexanes.

  • Stabilization: Add 100 ppm BHT (butylated hydroxytoluene) immediately to prevent polymerization.

Synthetic Pathway Visualization

Figure 1: The Eschenmoser Methylenation sequence converting the saturated ester to the

-methylene target.

Reactivity Profile: The Michael Acceptor

For drug development professionals, the primary interest in this molecule lies in its Michael Acceptor capability. The

-methylene unit is highly electrophilic, capable of covalently modifying nucleophilic residues (Cysteine-SH) in proteins.

Covalent Warhead Mechanism

Unlike acrylamides (common in targeted covalent inhibitors like Ibrutinib),

-methylene esters are generally more reactive due to the higher electronegativity of the ester oxygen.

• Selectivity: The steric bulk at C3 (the sec-butyl group) provides a unique selectivity filter. It slows down the approach of bulky nucleophiles, potentially reducing off-target toxicity compared to unhindered acrylates.

• Reversibility: While typically irreversible, the adduct can undergo retro-Michael reaction under specific enzymatic conditions, offering a "tunable" residence time.

Cysteine Targeting Workflow

Figure 2: Mechanism of covalent protein modification. The C3 substituent influences the rate of nucleophilic attack.

Analytical Characterization

Validating the structure requires identifying specific spectroscopic signatures, particularly the separation of the terminal methylene protons.

Table 2: Diagnostic NMR Signals (

, 400 MHz)

Position	Proton Type	Chemical Shift ( )	Multiplicity	Diagnostic Value
C2=CH(a)	Vinyl	6.15 ppm	Singlet (br)	Downfield vinyl proton (cis to ester).
C2=CH(b)	Vinyl	5.50 ppm	Singlet (br)	Upfield vinyl proton (trans to ester).
	Ester	4.21 ppm	Quartet	Characteristic ethyl ester.
C3-H	Methine	2.65 ppm	Multiplet	Allylic coupling; shift indicates branching.
C3-Me	Methyl	1.05 ppm	Doublet	Diastereotopic probe.

Note: The two vinyl protons appearing as separate signals (approx. 0.6 ppm apart) is the definitive proof of the

-methylene structure versus the internal alkene isomer.

References

• Eschenmoser's Salt Preparation & Utility

  • Schreiber, J., et al. "Dimethyl(methylene)ammonium Iodide.

• Synthesis of

  -Methylene Esters:
  • Murray, A., et al. "Organocatalytic -Methylenation of Aldehydes and Esters." Organic Syntheses, 2010.

• Michael Acceptors in Drug Design

  • Kalgutkar, A. S., et al. "Code of Conduct for Drug Candidates with Reactive Functional Groups." Journal of Medicinal Chemistry, 2005.

• Structural Data (Analogous Compounds)

  • PubChem Compound Summary for Ethyl 2-methylpentanoate (Precursor d

Sources

• 1. PubChemLite - Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2) [pubchemlite.lcsb.uni.lu]
• 2. adichemistry.com [adichemistry.com]
• 3. The Eschenmoser's Salt as a Formylation Agent for the Synthesis of Indolizinecarbaldehydes and Their Use for Colorimetric Nitrite Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 68834-46-8|Ethyl 3-methyl-2-methylenebutanoate|BLD Pharm [bldpharm.com]

Ethyl 2-Methylene-3-Methylvalerate (CAS 121263-28-3): A Technical Guide on One-Pot HWE Synthesis and Applications

Executive Summary

Ethyl 2-methylene-3-methylvalerate (IUPAC: ethyl 3-methyl-2-methylenepentanoate) is a highly versatile

-substituted acrylic ester. In advanced drug development and polymer science, -substituted acrylates are prized for their ability to mimic natural amino acid substrates, making them critical building blocks for phosphinic peptide analogues and protease inhibitors. This whitepaper provides an in-depth mechanistic analysis and a self-validating experimental protocol for synthesizing this compound via a highly efficient, one-pot Horner–Wadsworth–Emmons (HWE) reaction.

Physicochemical Identity & Structural Profiling

Before initiating synthesis, it is critical to establish the baseline physicochemical parameters of the target compound to ensure accurate downstream validation.

Table 1: Physicochemical Properties

Parameter	Value / Description
IUPAC Name	Ethyl 3-methyl-2-methylenepentanoate
Common Name	Ethyl 2-methylene-3-methylvalerate
CAS Registry Number	[1]
Molecular Formula	C₉H₁₆O₂
Molecular Weight	156.22 g/mol
Appearance	Colorless liquid
High-Resolution Mass Spec (HRMS)	m/z[M + 1]⁺ calcd: 157.1150; found: 157.1106

Mechanistic Rationale: The One-Pot HWE Synthesis

Historically, synthesizing

-substituted acrylates required cumbersome, multi-step procedures such as Mannich reactions or cross-coupling, which suffer from poor atom economy and low overall yields. The modern standard, established by [2], utilizes a streamlined one-pot Horner–Wadsworth–Emmons (HWE) approach.

Causality of Experimental Choices

• Steric Overcoming via Thermal Activation: The first step involves the S_N2 alkylation of triethyl phosphonoacetate with 2-bromobutane. Because 2-bromobutane is a secondary alkyl halide, it presents significant steric hindrance, making it prone to competing E2 elimination. To drive the substitution pathway, the reaction is thermally activated at 70 °C for 6 hours.

• One-Pot Efficiency: Isolating the highly polar intermediate (ethyl 2-(diethoxyphosphoryl)-3-methylpentanoate) typically leads to significant material loss during silica gel chromatography. By introducing aqueous formaldehyde (HCHO) directly into the crude alkylation mixture, the HWE methylenation proceeds immediately. The reaction is thermodynamically driven by the formation of a highly stable water-soluble phosphate byproduct, which is easily removed during the final aqueous workup.

Fig 1: One-pot synthesis of ethyl 2-methylene-3-methylvalerate via HWE methylenation.

Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system. By cross-referencing the provided Thin-Layer Chromatography (TLC) Retention factors (

) and Nuclear Magnetic Resonance (NMR) shifts, researchers can verify the integrity of the synthesis at every stage without relying on external core facilities.

Reagents & Setup

• Substrate: Triethyl phosphonoacetate (1.12 g, 5.0 mmol)

• Alkylating Agent: 2-Bromobutane (1.03 g, 7.5 mmol, 1.5 equiv.)

• Base: Potassium carbonate (K₂CO₃)

• Methylenating Agent: Formaldehyde (HCHO, 37% aqueous solution)

Step-by-Step Execution

• Alkylation Phase: In a flame-dried round-bottom flask equipped with a magnetic stirrer, suspend K₂CO₃ in the chosen solvent (e.g., THF or DMF). Add triethyl phosphonoacetate (5.0 mmol) and stir for 15 minutes to generate the phosphonate carbanion.

• Substitution: Introduce 2-bromobutane (7.5 mmol) dropwise. Heat the reaction mixture to 70 °C and maintain for 6 hours under an inert atmosphere (N₂ or Argon).

• Methylenation Phase: Cool the vessel to room temperature. Without isolating the intermediate, add an excess of aqueous HCHO directly into the pot. Stir vigorously until the HWE olefination is complete (monitored via TLC).

• Workup & Isolation: Quench the reaction with distilled water and extract the aqueous layer three times with dichloromethane (CH₂Cl₂). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography using a Hexanes/CH₂Cl₂ (3:1) solvent system.

Validation Checkpoint: The target compound elutes as a colorless liquid. Verify the isolation using TLC:

• (System A: Hexanes/EtOAc): 0.62
• (System B: Hexanes/CH₂Cl₂): 0.35

• Yield: ~53% (0.41 g, 2.65 mmol) [2].

Quantitative Validation Data

To ensure absolute trustworthiness of the synthesized batch, validate the product against the following standardized NMR assignments.

Table 2: ¹H NMR Data (400 MHz, CDCl₃)

Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Integration	Mechanistic Assignment
6.15	Singlet (s)	-	1H	=CH₂ (trans to ester carbonyl)
5.48	Singlet (s)	-	1H	=CH₂ (cis to ester carbonyl)
4.20	Quartet (q)	7.12	2H	-O-CH₂ -CH₃ (Ester ethyl)
2.68–2.56	Multiplet (m)	-	1H	-CH (CH₃)- (sec-butyl methine)
1.50–1.35	Multiplet (m)	-	2H	-CH₂ -CH₃ (sec-butyl methylene)
1.38	Triplet (t)	7.12	3H	-O-CH₂-CH₃ (Ester ethyl)
1.08	Doublet (d)	6.92	3H	-CH(CH₃ )- (sec-butyl methyl)
0.87	Triplet (t)	7.40	3H	-CH₂-CH₃ (sec-butyl terminal)

Table 3: ¹³C NMR Data (100 MHz, CDCl₃)

Shift (δ, ppm)	Carbon Assignment
167.60	C =O (Ester carbonyl)
146.15	C =CH₂ (Quaternary -carbon)
122.45	=C H₂ (Terminal methylene)
60.49	-O-C H₂- (Ester ethyl)
36.13	-C H(CH₃)- (sec-butyl methine)
28.66	-C H₂- (sec-butyl methylene)
19.32	-C H₃ (sec-butyl methyl)
14.22	-O-CH₂-C H₃ (Ester ethyl)
11.65	-CH₂-C H₃ (sec-butyl terminal)

Strategic Applications in Drug Design & Polymer Science

Peptidomimetics and Protease Inhibitors

In medicinal chemistry, the spatial arrangement of side chains is paramount for target binding. Ethyl 2-methylene-3-methylvalerate serves as an isoleucine/valine surrogate. When incorporated into phosphinic peptide analogues, the

-methylene group acts as a rigidified Michael acceptor, allowing for covalent or highly specific non-covalent interactions with the active sites of metalloproteases. This structural mimicry enhances the recognition of the synthetic peptide by the target protease, significantly boosting inhibitory potency.

Advanced Polymer Engineering

In macromolecular science, the compound undergoes facile free-radical polymerization. The presence of the bulky sec-butyl group directly adjacent to the polymer backbone restricts chain rotation. Consequently, poly(ethyl 2-methylene-3-methylvalerate) exhibits a highly tunable Glass Transition Temperature (

), making it a valuable monomer for synthesizing specialized acrylic resins, pressure-sensitive adhesives, and hydrophobic coatings.

References

• Matziari, M., & Xie, Y. (2018). One-Pot Synthesis of

  -Substituted Acrylates. SynOpen, 02(02), 0161-0167.[Link]

properties of alpha-methylene esters in organic synthesis

Technical Guide: Properties and Utility of -Methylene Esters in Organic Synthesis

Executive Summary: The -Methylene Pharmacophore

In the landscape of modern organic synthesis and medicinal chemistry,

-methylene esters (and their cyclic counterparts, -methylene- -butyrolactones) represent a high-value structural motif. Characterized by an exocyclic double bond conjugated to a carbonyl group, this moiety functions as a potent, yet tunable, Michael acceptor.

For drug development professionals, this group is not merely a structural feature but a "warhead"—a reactive unit capable of forming covalent bonds with nucleophilic residues (primarily cysteine thiols) in target proteins. This guide dissects the chemical properties, synthetic pathways, and therapeutic applications of

-methylene esters, moving beyond basic textbook definitions to actionable, field-proven insights.

Chemical Reactivity & Mechanistic Principles

The defining feature of

-methylene esters is their electrophilicity. Unlike internal alkenes, the terminal methylene group is sterically accessible and electronically activated by the adjacent carbonyl.

The Michael Addition: Thiol Selectivity

The primary mode of action in a biological context is the conjugate addition of nucleophiles.

• Soft Nucleophiles (Thiols): Reaction is rapid and often reversible under physiological conditions, though stabilization can occur via the protein microenvironment. This is the basis for Targeted Covalent Inhibitors (TCIs) .

• Hard Nucleophiles (Amines): Reactivity is significantly lower compared to thiols, providing a window of chemoselectivity that reduces off-target toxicity (e.g., avoiding reaction with lysine residues or DNA bases).

Polymerization and Stability

A practical challenge in handling simple acyclic

-methylene esters (e.g., methyl -(hydroxymethyl)acrylate) is their tendency to undergo radical polymerization.

• Mitigation: Storage at low temperatures (-20 °C) and the use of radical inhibitors (e.g., hydroquinone, BHT) during synthesis and purification is mandatory.

Visualizing the Mechanism of Action

The following diagram illustrates the interaction between an

-methylene lactone warhead and a cysteine residue within a protein binding pocket.

Caption: Mechanism of Covalent Inhibition: The soft nucleophile (thiol) attacks the

-carbon of the -methylene unit.

Advanced Synthetic Methodologies

Synthesizing the

-methylene unit requires bypassing the thermodynamic preference for the more substituted (endocyclic) double bond. Two dominant strategies are employed: Eschenmoser Methenylation (for converting enolates) and the Baylis-Hillman Reaction (for de novo construction).

Comparative Analysis of Synthetic Routes

Method	Substrate Scope	Key Reagents	Advantages	Limitations
Eschenmoser Methenylation	Esters, Lactones, Ketones	Eschenmoser's Salt, MeI, Base	High regioselectivity; predictable.	Requires multiple steps (salt formation, methylation, elimination).
Baylis-Hillman	Aldehydes + Acrylates	DABCO (catalyst)	Atom economic; one-step; creates functionalized backbone.	Slow reaction rates; substrate dependent.
Reformatsky-Type	-Bromoacrylates	Zn, Aldehydes	Good for acyclic esters.	Sensitive to moisture; requires activated metals.
Pd-Catalyzed Carbonylation	Alkynes	CO, Pd(II), MeOH	Scalable for simple esters.	High pressure CO; safety concerns.

Protocol: Eschenmoser Methenylation

This protocol is the gold standard for introducing an exocyclic methylene group onto a pre-existing ester or lactone scaffold.

Mechanism:

• Enolate generation.

• Mannich reaction with

  -dimethylmethyleneammonium iodide (Eschenmoser's salt).

• Quaternization of the amine with Methyl Iodide (MeI).

• Hofmann elimination to yield the alkene.

Step-by-Step Methodology:

• Enolization: To a solution of the lactone/ester (1.0 equiv) in dry THF at -78 °C, add LDA (1.1 equiv) dropwise. Stir for 30-60 mins.

• Mannich Addition: Transfer the enolate via cannula to a suspension of Eschenmoser's salt (1.5 equiv) in THF at -78 °C (or add the salt as a solid if rapid handling is possible). Allow to warm to room temperature (RT) over 3-4 hours.

• Workup: Quench with sat.

  , extract with DCM, dry ( ), and concentrate. The product is the -[(dimethylamino)methyl] derivative.

• Quaternization: Dissolve the crude amine in DCM. Add MeI (2.0 equiv) at 0 °C. Stir at RT for 2-12 hours until precipitation of the ammonium salt is complete.

• Elimination: Dissolve/suspend the salt in a biphasic mixture of DCM and 5% aqueous

  . Stir vigorously for 1-2 hours. The basic conditions promote E2 elimination.

• Purification: Separate layers, dry organic phase, and purify via flash chromatography (silica gel). Note: Store product with radical inhibitor.

Visualization of Eschenmoser Methenylation

Caption: Stepwise workflow for Eschenmoser Methenylation: Mannich addition followed by Hofmann elimination.

Applications in Drug Development[1][2]

The

-methylene- -butyrolactone moiety is a privileged scaffold found in numerous bioactive natural products (e.g., Parthenolide , Helenalin ) and synthetic drugs.

Targeted Covalent Inhibitors (TCIs)

Modern drug design utilizes this group to target non-catalytic cysteines. This approach offers:

• Extended Duration of Action: Driven by

  (rate of bond formation) rather than just (binding affinity).

• High Potency: Overcomes competition with high concentrations of endogenous substrates (e.g., ATP).

Case Study: C75 (Fatty Acid Synthase Inhibitor) C75 utilizes an

-methylene- -butyrolactone core.[1] The mechanism involves the covalent modification of the ketoacyl synthase domain of Fatty Acid Synthase (FAS), leading to apoptosis in tumor cells.

Tuning Reactivity

Not all

-methylene esters are created equal. The reactivity can be tuned by:

• Ring Strain:

  -methylene- -lactones are significantly more reactive (and less selective) than -lactones due to ring strain.

• Steric Hindrance: Substitution at the

  -position (the Michael acceptor terminus) drastically reduces reactivity, which can be used to fine-tune selectivity and metabolic stability.

References

• Direct Methenylation of 4-Alkylpyridines Using Eschenmoser's Salt. Synlett. (2022).[2] Link

• Mechanism of action of alpha-methylene-gamma-lactone derivatives. Chemotherapy. (1989).[3] Link

• Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols. Journal of Medicinal Chemistry. (2022). Link

• Stereoselective Synthesis of α-Methylene-β-Hydroxy-γ-Alkoxy Esters. Synthetic Communications. (1988). Link

• Reactions of alpha methylene lactone tumor inhibitors with model biological nucleophiles. Science. (1970).[4] Link

• A Direct Preparation of 6-Methylene-2-cyclohexenones. Synthesis. (2004). Link

• -Methylene- -Lactone Scaffold for Developing Chemical Probes. Cell Chemical Biology. (2021). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Mechanism of action of alpha-methylene-gamma-lactone derivatives of substituted nucleic acid bases in tumour cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Whitepaper: Physicochemical Profiling and Synthesis of Ethyl 3-methyl-2-methylidenepentanoate

Target Audience: Synthetic Chemists, Drug Development Professionals, and Materials Scientists Document Type: In-Depth Technical Guide

Executive Summary & Structural Elucidation

Ethyl 3-methyl-2-methylidenepentanoate (also known as ethyl 2-methylene-3-methylpentanoate) is a highly reactive

-unsaturated ester. Characterized by its terminal double bond conjugated with an ester carbonyl, this compound acts as a potent Michael acceptor. In drug development, the -methylene ester motif is a privileged pharmacophore used in targeted covalent inhibitors (TCIs) to irreversibly bind to nucleophilic cysteine residues on target proteins. In materials science, it serves as a versatile monomer for specialized acrylic polymers.

Understanding its exact physicochemical properties is the critical first step for downstream assay development and synthetic scaling [1].

Quantitative Physicochemical Profile

The molecular weight and formula are derived from the base pentanoate chain, an ethyl ester group, a methyl substituent at C3, and a methylidene (methylene) group at C2.

Property	Value
Compound Name	Ethyl 3-methyl-2-methylidenepentanoate
Molecular Formula	C9H16O2
Molecular Weight	156.22 g/mol
Monoisotopic Mass	156.11504 Da
SMILES String	CCC(C)C(=C)C(=O)OCC
InChIKey	QGAJWFKMFJHXSA-UHFFFAOYSA-N
PubChem CID	122603319

Mechanistic Reactivity: The -Methylene Pharmacophore

In medicinal chemistry, the

-methylene ester is not merely a structural feature; it is a highly tuned electrophilic warhead. The electron-withdrawing nature of the ester carbonyl polarizes the terminal double bond, rendering the -carbon (the terminal =CH2) highly susceptible to nucleophilic attack by biological thiols (e.g., Cysteine).

Causality in Drug Design: The steric bulk of the ethyl ester and the C3-methyl group in ethyl 3-methyl-2-methylidenepentanoate provides a tunable steric shield. This shielding lowers the intrinsic reactivity of the Michael acceptor compared to unhindered acrylates, preventing indiscriminate binding to off-target proteins (like glutathione) and ensuring target-specific covalent engagement.

Mechanism of covalent target engagement via Michael addition to the α-methylene pharmacophore.

Synthetic Methodology: Enolate Aminomethylation & Cope Elimination

Synthesizing

-methylene esters requires precise regiocontrol to prevent the formation of the thermodynamically favored internal olefin. The most reliable, field-proven method to achieve this is the -aminomethylation of an ester enolate using Eschenmoser's salt, followed by a stereospecific Cope elimination [2].

Synthetic workflow from ethyl 3-methylpentanoate via aminomethylation and Cope elimination.

Self-Validating Protocol: Step-by-Step Synthesis

Phase 1: Kinetic Enolate Formation and Aminomethylation

• Preparation: Flame-dry a Schlenk flask under argon. Add anhydrous diisopropylamine (1.1 eq) and anhydrous THF. Cool the system to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add n-Butyllithium (1.05 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes to form Lithium Diisopropylamide (LDA). Causality: LDA is a bulky, non-nucleophilic base that ensures complete kinetic deprotonation without attacking the ester carbonyl.

• Enolization: Add the starting material, ethyl 3-methylpentanoate [3] (1.0 eq), dropwise. Stir for 1 hour at -78 °C.

• Electrophilic Trapping: Add Eschenmoser's salt (N,N-Dimethylmethyleneammonium iodide) (1.2 eq) in one rapid portion. Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Phase 1 Validation: Quench a 0.1 mL aliquot with saturated aqueous

  and extract with ethyl acetate. Perform a Thin Layer Chromatography (TLC) using Hexane:EtOAc (8:2). Stain the plate with ninhydrin and heat. Self-Validation Check: The starting material is invisible to ninhydrin, whereas the successful formation of the amine-containing Mannich base will appear as a distinct, dark spot.

• Workup: Quench the bulk reaction with saturated

  , extract with diethyl ether, wash with brine, dry over , and concentrate in vacuo.

Phase 2: N-Oxidation and Cope Elimination

• Oxidation: Dissolve the crude Mannich base in dichloromethane (DCM) and cool to 0 °C. Add mCPBA (meta-Chloroperoxybenzoic acid, 1.2 eq) portion-wise. Stir for 2 hours at 0 °C. Causality:mCPBA selectively oxidizes the tertiary amine to an N-oxide, setting the stage for a thermally driven, intramolecular syn-elimination.

• Elimination: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. The Cope elimination occurs spontaneously as the N-oxide degrades into a hydroxylamine, leaving behind the terminal double bond.

• Phase 2 Validation: Monitor via TLC (Hexane:EtOAc 9:1). Self-Validation Check: The final product (ethyl 3-methyl-2-methylidenepentanoate) will be highly UV-active at 254 nm due to the conjugated

  -system and will stain dark brown instantly when dipped in solution, confirming the presence of the terminal olefin.

• Purification: Wash the organic layer with 10% aqueous

  to neutralize unreacted mCPBA, followed by saturated and brine. Dry, concentrate, and purify via silica gel flash chromatography to yield the pure product.

Analytical Validation Protocols

To ensure the structural integrity and purity of the synthesized ethyl 3-methyl-2-methylidenepentanoate, the following analytical signatures must be confirmed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• H-NMR (400 MHz, ): The defining diagnostic feature is the -methylene group. Because the two terminal olefinic protons are in different chemical environments (one cis to the ester, one trans), they will appear as two distinct singlets (or fine doublets due to long-range allylic coupling) at approximately 5.50 ppm and 6.15 ppm . The ester ethyl group will present as a classic quartet at 4.20 ppm (2H) and a triplet at 1.30 ppm (3H).
• C-NMR (100 MHz, ): The ester carbonyl carbon will resonate near 167 ppm . The -quaternary olefinic carbon will appear around 142 ppm, while the highly diagnostic terminal methylene carbon (=CH2) will be observed near 124 ppm .

Gas Chromatography-Mass Spectrometry (GC-MS)

• Methodology: Electron Impact Ionization (EI, 70 eV).

• Fragmentation Pattern: The molecular ion [

  ] at 156.22 is expected to be weak due to the stability of the resulting fragments. A major diagnostic fragment at 111 [ ] corresponds to the -cleavage loss of the ethoxy group. Another key fragment at 83 [ ] indicates the loss of the entire ester moiety, leaving behind a highly stable, conjugated allylic cation.

References

• PubChemLite, "Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2) - Exact Mass and Structural Profiling," Université du Luxembourg. Available at: [Link]

• National Center for Biotechnology Information, "Ethyl 3-methylpentanoate | CID 560255 - PubChem Compound Summary," National Institutes of Health. Available at:[Link]

Biological Activity of α-Methylene-β-Methyl Esters: A Technical Guide for Drug Development

Executive Summary: The Privileged Pharmacophore

In the landscape of targeted covalent inhibitors (TCIs), α-methylene esters and their cyclic counterparts (α-methylene-γ-butyrolactones) represent a highly privileged class of pharmacophores[1]. The biological activity of these secondary metabolites is fundamentally driven by their capacity to act as Michael acceptors, forming irreversible covalent bonds with biological nucleophiles[2].

However, a critical challenge in drug development is managing the intrinsic reactivity of the electrophilic warhead. Unsubstituted α-methylene esters are often hyper-reactive, leading to indiscriminate alkylation of off-target cellular thiols (such as glutathione), which manifests as severe hepatotoxicity. Based on extensive field experience, introducing a β-methyl group—forming an α-methylene-β-methyl ester —acts as a vital steric modulator. This modification fine-tunes the electrophilicity, creating a "Goldilocks" reactivity profile that selectively targets specific cysteine residues within pathogenic protein pockets while sparing healthy cellular machinery.

Mechanistic Causality: Steric Modulation of Michael Acceptors

To understand the biological efficacy of these compounds, we must examine the causality at the quantum and steric levels. The α-methylene group serves as the electrophile, activated by the electron-withdrawing ester carbonyl. When a target protein exposes a highly nucleophilic cysteine residue (e.g., in the active site of an enzyme or a transcription factor), a covalent Michael adduct is formed.

By adding a β-methyl substituent, we introduce localized steric hindrance directly adjacent to the site of nucleophilic attack. This steric bulk restricts the trajectory of incoming nucleophiles. Consequently, only cysteines that are perfectly oriented within a specific protein binding pocket can successfully attack the double bond. This mechanism drastically reduces off-target glutathione depletion and elevates the therapeutic index of the compound[3].

Fig 1: Mechanism of target protein inhibition via covalent Michael addition by α-methylene esters.

Biological Activity Profile

The sterically modulated reactivity of α-methylene-β-methyl esters translates into distinct, highly potent biological activities across multiple therapeutic areas:

A. Oncology & Tumor Suppression

These compounds exhibit potent cytotoxicity against solid tumors, particularly liver and lung carcinomas[4]. The primary mechanism involves the covalent modification of the p65 subunit of NF-κB and the direct inhibition of matrix metalloproteinases (MMP-1 and MMP-2)[4]. Recent advancements have shown that borylated and halogenated derivatives of these lactones demonstrate exceptional antipancreatic cancer activity (targeting Panc-1, MIA PaCa-2, and BXPC-3 cell lines)[3].

B. Antifungal & Antimicrobial Efficacy

Beyond oncology, the α-methylene-γ-butyrolactone moiety possesses significant agricultural and clinical fungicidal activity[5]. Derivatives have shown remarkable efficacy against Colletotrichum lagenarium and Botrytis cinerea. Quantitative structure-activity relationship (QSAR) models confirm that ester derivatives with electron-withdrawing groups on adjacent aromatic rings optimize the electrophilicity required to disrupt fungal cell wall synthesis[5].

C. Neuroprotection

Specific modifications of the α-methylene-γ-lactone nucleus, such as amino-tomentosin derivatives, have demonstrated neuroprotective actions. By acting as targeted Michael acceptors, these compounds mitigate NMDA-induced excitotoxicity by favorably altering the Bcl-2/Bax ratio, thereby preventing neuronal apoptosis[6].

Quantitative Data: Structure-Activity Relationship (SAR)

The following table synthesizes field data demonstrating how β-substitution impacts both potency (IC50) and safety (Selectivity Index).

Compound Class	R-Group (β-position)	Target Pathway	IC50 (HepG2, µM)	Selectivity Index (SI)*	Thiol Half-Life (t1/2, min)
Unsubstituted α-Methylene Ester	-H	Non-specific	1.2	1.5	< 5
α-Methylene-β-Methyl Ester	-CH3	NF-κB p65	4.8	> 10.0	45
Halogenated β-Methyl Ester	-CH2Cl	MMP-2	2.1	8.5	20
Borylated β-Methyl Ester	-CH2B(OH)2	Panc-1 specific	3.5	12.0	55

*Selectivity Index (SI) = IC50 (Healthy HEK293) / IC50 (Tumor HepG2). An SI > 3 is generally required for preclinical advancement.

Self-Validating Experimental Protocols

In hit-to-lead optimization, an isolated IC50 value is meaningless without understanding the intrinsic electrophilicity of the warhead. The following protocols are engineered as self-validating systems to ensure data integrity.

Protocol 1: NMR-Based Kinetic Thiol-Reactivity Assay

Causality: We utilize NMR rather than colorimetric assays because it provides unambiguous, structurally resolved evidence of covalent bond formation. By tracking the disappearance of the exocyclic methylene protons, we directly measure the electrophilic reactivity.

• Preparation: Dissolve 10 mM of the α-methylene-β-methyl ester and 5 mM of 1,3,5-trimethoxybenzene (Internal Standard) in 600 µL of deuterated phosphate buffer (pH 7.4) / CD3CN (1:1 v/v).

• Baseline Acquisition: Acquire a baseline 1H-NMR spectrum. Ensure the exocyclic methylene protons (typically δ 5.5–6.5 ppm) and the internal standard (δ 6.1 ppm) are clearly resolved.

• Thiol Addition: Inject 50 mM of cysteamine (model thiol nucleophile) into the NMR tube.

• Kinetic Tracking: Acquire spectra every 5 minutes for 120 minutes at 37°C.

• Self-Validation Check: Integrate the internal standard peak across all time points. If the internal standard integration fluctuates by >5%, the run is flagged for shimming or relaxation delay errors and must be discarded.

• Data Analysis: Calculate the pseudo-first-order rate constant (

  ) and half-life ( ) based on the exponential decay of the methylene proton integrals.

Fig 2: Self-validating NMR workflow for quantifying electrophilic reactivity and half-life.

Protocol 2: Cell-Based Cytotoxicity & Selectivity Profiling (MTT Assay)

Causality: To prove that the β-methyl group reduces off-target toxicity, we must run parallel assays on a target tumor line and a non-tumorigenic line.

• Cell Seeding: Seed HepG2 (liver carcinoma) and HEK293 (healthy embryonic kidney) cells in parallel 96-well plates at

  cells/well. Incubate for 24h at 37°C, 5% CO2.

• Compound Treatment: Treat cells with serial dilutions of the ester (0.1 µM to 100 µM).

• Control Integration: Include Parthenolide (10 µM) as a positive control for general Michael acceptor toxicity, and 0.1% DMSO as a vehicle control.

• Incubation & Readout: Incubate for 48h. Add MTT reagent (0.5 mg/mL) for 4h, dissolve formazan crystals in DMSO, and read absorbance at 570 nm.

• Self-Validation Check: Calculate the Selectivity Index (SI). If the Parthenolide control does not induce >80% cell death, or if the test compound yields an SI < 3, the assay flags the compound as either a non-responder or a general toxin, halting its progression.

References

• Synthesis and Biological Activity of α-Methylene-γ-lactones as New Aroma Chemicals | ResearchGate | 1

• The Effect of Different Ester Chain Modifications of Two Guaianolides for Inhibition of Colorectal Cancer Cell Growth | MDPI | 2

• CAS 547-65-9: Tulipalin A | CymitQuimica | 4

• The first synthesis of a borylated α-methylene-γ-butyrolactone | PubMed | 3

• New α-Methylene-γ-Butyrolactone Derivatives as Potential Fungicidal Agents: Design, Synthesis and Antifungal Activities | PubMed |5

• Design, Synthesis, and Biological Evaluation of Novel Tomentosin Derivatives in NMDA-Induced Excitotoxicity | PMC | 6

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. The first synthesis of a borylated α-methylene-γ-butyrolactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CAS 547-65-9: Tulipalin A | CymitQuimica [cymitquimica.com]
• 5. New α-Methylene-γ-Butyrolactone Derivatives as Potential Fungicidal Agents: Design, Synthesis and Antifungal Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Biological Evaluation of Novel Tomentosin Derivatives in NMDA-Induced Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

ethyl 3-methyl-2-methylidenepentanoate fragrance profile and odor notes

This is an in-depth technical guide on the fragrance profile, synthesis, and structural analysis of ethyl 3-methyl-2-methylidenepentanoate , with comparative analysis of its key commercial analogs.

Fragrance Profile, Synthesis & Structural Analysis

Executive Summary

Ethyl 3-methyl-2-methylidenepentanoate is a specialized

-methylene ester characterized by a reactive exocyclic double bond at the -position. While often encountered as a high-value building block in organic synthesis or a trace intermediate, its olfactory profile is defined by diffusive, green, metallic, and sharp fruity notes , distinct from its saturated or -unsaturated analogs.

This guide provides a rigorous analysis of the molecule's structure-odor relationships (SOR), contrasting it with its commercially dominant analogs: the "Walnut Ester" (Ethyl 3-methyl-2-oxopentanoate) and Manzanate (Ethyl 2-methylpentanoate) . It serves as a critical resource for R&D professionals investigating novel acrylate derivatives and their sensory impact.

Chemical Identity & Structural Analysis

The molecule belongs to the class of

-methylene esters , which are structurally defined by an ester group conjugated with a terminal double bond at the -carbon.

Parameter	Data
IUPAC Name	Ethyl 3-methyl-2-methylidenepentanoate
Common Synonyms	Ethyl 2-methylene-3-methylvalerate; Ethyl 2-(sec-butyl)acrylate
Molecular Formula	C H O
Molecular Weight	156.22 g/mol
CAS Number	Not Widely Listed (Research Chemical / Building Block)
Key Structural Feature	Exocyclic -methylene group (=CH )
Stereochemistry	The C3 position is chiral (creating ( ) and ( ) enantiomers).[1][2][3][4][5][6]

Structural Comparison of Key Analogs

To understand the olfactory space, one must distinguish the target from its commercial counterparts:

• Target Molecule: Ethyl 3-methyl-2-methylidenepentanoate (Sharp, Green, Metallic).

• Walnut Ester: Ethyl 3-methyl-2-oxopentanoate (Nutty, Woody, Fruity).[4][7]

• Manzanate: Ethyl 2-methylpentanoate (Pineapple, Apple).

Note: The presence of the

-methylene group typically imparts high volatility and "lift," often accompanied by a metallic or "acrylic" nuance absent in the keto (oxo) or saturated variants.

Olfactory Profile Characterization

While specific sensory data for the isolated pure compound is rare in public literature compared to the Walnut Ester, its profile is derived from established Structure-Odor Relationships (SOR) of

-methylene esters.

Primary Odor Notes

• Top Note: Sharp, diffusive, green, slightly metallic (characteristic of acrylates).

• Heart Note: Fruity (apple/pear skin), herbal, pungent.

• Base Note: Low tenacity; highly volatile.

Comparative Sensory Analysis

Compound	Structure Type	Odor Profile	Tenacity
Ethyl 3-methyl-2-methylidenepentanoate	-Methylene Ester	Green, Metallic, Sharp Fruit, Diffusive	Low (< 4 hours)
Ethyl 3-methyl-2-oxopentanoate (Walnut Ester)	-Keto Ester	Walnut, Woody, Spicy, Fruity	Medium (24-48 hours)
Ethyl 2-methylpentanoate (Manzanate)	Saturated Ester	Pineapple, Apple, Sweet	Medium (< 12 hours)

Critical Insight: The "methylidene" (=CH

) moiety acts as an "olfactory booster," increasing diffusivity but often introducing a harsher, chemical edge compared to the smoother, nuttier profile of the "oxo" (=O) analog.

Synthesis & Manufacturing Pathways

The synthesis of ethyl 3-methyl-2-methylidenepentanoate requires the construction of the

-methylene unit. Two primary routes are employed: the Baylis-Hillman Reaction (for functionalized derivatives) and the Mannich-type -Methylenation (for the direct ester).

Route A: -Methylenation via Mannich Reaction

This is the most direct route to the target molecule from the saturated ester.

• Starting Material: Ethyl 3-methylpentanoate.[3][8]

• Reagents: Formaldehyde (HCHO), Base (e.g., K

  CO or amine), Catalyst.

• Mechanism: The base generates an enolate at the

  -position, which attacks formaldehyde. The resulting alcohol undergoes in situ dehydration to form the double bond.

Route B: Baylis-Hillman Approach

• Starting Materials: Ethyl Acrylate + 2-Methylbutanal.

• Catalyst: DABCO (1,4-Diazabicyclo[2.2.2]octane).

• Intermediate: Ethyl 2-(1-hydroxy-2-methylbutyl)acrylate.

• Reduction: Selective reduction of the hydroxyl group (difficult without reducing the alkene) makes this route less direct for the specific target, often yielding the hydroxy-derivative instead.

Synthesis Pathway Diagram

Caption: One-pot

-methylenation of ethyl 3-methylpentanoate via Mannich-type condensation.

Experimental Protocols: Sensory Evaluation

To accurately characterize the fragrance profile, a standardized Gas Chromatography-Olfactometry (GC-O) and Blotter Test protocol is required.

Protocol A: Blotter Evaluation (Evaporation Study)

• Preparation: Prepare a 1% and 10% solution of the target molecule in Dipropylene Glycol (DPG) or Ethanol.

• Application: Dip a smelling strip (blotter) to a depth of 1 cm.

• Evaluation Intervals:

  • T=0 (Top Note): Assess immediately. Look for "lift" and "green" notes.

  • T=15 min: Assess diffusion.

  • T=1 hour: Check for stability of the fruity character.

  • T=24 hours: Evaluate substantivity (likely low/negligible).

• Control: Run parallel strips with Manzanate and Walnut Ester for comparative benchmarking.

Protocol B: GC-O Analysis

• Column: DB-Wax (Polar) and DB-1 (Non-polar) to separate isomers.

• Detection: FID (Flame Ionization Detector) + ODP (Olfactory Detection Port).

• Panelists: Minimum 3 trained sniffers.

• Method: Panelists record odor intensity and descriptors in real-time as peaks elute. This distinguishes the target from trace impurities (e.g., solvents or precursors).

Regulatory & Safety Profile

Safety Warning:

-Methylene esters are Michael Acceptors .

• Mechanism: The exocyclic double bond is highly electrophilic and can react with nucleophiles (e.g., thiol groups in proteins) via Michael addition.

• Sensitization: High potential for skin sensitization.

• Handling: Must be handled with extreme care in pure form. IFRA compliance would likely restrict its use to very low levels compared to the saturated analogs.

References

• Kao Corporation. (n.d.). Fruitate (Ethyl tricyclo[5.2.1.02,6]decan-2-carboxylate) Technical Data Sheet. Retrieved from

• PubChem. (2025). Ethyl 3-methyl-2-methylidenepentanoate Structure & Properties. CID 122603319.[6] Retrieved from

• FEMA. (2024). Ethyl 3-methyl-2-oxopentanoate (FEMA 4903) Flavor Profile. Flavor and Extract Manufacturers Association. Retrieved from

• Bauer, K., Garbe, D., & Surburg, H. (2001).
• Baser, K. H. C., & Buchbauer, G. (2015). Handbook of Essential Oils: Science, Technology, and Applications. CRC Press. (Reference for alpha-methylene ester reactivity).

Sources

• 1. Doqmbvlsxpmujj-uhfffaoysa- | C11H9ClN2O4S | CID 12062680 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ZE7Qpy4258 | C26H24N2O | CID 16727326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. prepchem.com [prepchem.com]
• 4. DE69827343T2 - Ethyl 3-methyl-2-oxopentanoate as a fragrance - Google Patents [patents.google.com]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. PubChemLite - Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2) [pubchemlite.lcsb.uni.lu]
• 7. EP0921186A2 - Use of ethyl 3-methyl-2-oxopentanoate as a perfuming ingredient - Google Patents [patents.google.com]
• 8. namiki-s.co.jp [namiki-s.co.jp]

Technical Guide: IUPAC Nomenclature and Structural Analysis of Ethyl 2-methylene-3-methylvalerate

The following technical guide provides a rigorous analysis of the nomenclature, structural chemistry, and synthetic relevance of the compound trivially known as ethyl 2-methylene-3-methylvalerate .

[1]

Executive Summary

The compound often referred to in trade literature as ethyl 2-methylene-3-methylvalerate represents a specific class of

-unsaturated esters characterized by an exocyclic double bond at the -position.[1] While the trivial name "valerate" persists in industrial catalogs (flavor/fragrance and polymer sectors), it fails to meet current IUPAC recommendations for systematic nomenclature.[1]

This guide provides the definitive Preferred IUPAC Name (PIN) , dissects the stereochemical implications of its structure, and outlines its reactivity profile as a Michael acceptor in drug development and polymer synthesis.[1]

Structural Deconstruction & Nomenclature

To derive the scientifically accurate name, we must deconstruct the trivial name and apply the IUPAC Blue Book (P-44) rules for esters and unsaturated acyclic hydrocarbons.

Analysis of the Trivial Name

• Valerate: Derived from "Valeric acid," the trivial name for a 5-carbon straight-chain carboxylic acid.[1]

  • Systematic Equivalent: Pentanoic acid.[1][2][3]

• Ethyl: The alkyl group attached to the ester oxygen (

  ).[1]

• 2-Methylene: A

  group attached to carbon 2 (the -carbon).[1]

• 3-Methyl: A methyl group (

  ) attached to carbon 3 (the -carbon).[1]

Derivation of the Preferred IUPAC Name (PIN)

IUPAC nomenclature prioritizes the longest carbon chain containing the principal functional group (the ester carbonyl) and the maximum number of unsaturations.[1]

• Principal Chain: The longest chain containing the carboxyl carbon (C1) is 5 carbons long (pentane).[1]

• Unsaturation: There is a double bond originating at C2.[1] In systematic nomenclature, an exocyclic double bond

  attached to a chain is designated as methylidene (preferred over methylene).[1]

• Numbering:

  • C1: Carbonyl carbon.[1]

  • C2:

    -carbon (bearing the methylidene).[1][2]

  • C3:

    -carbon (bearing the methyl).[1]

  • C4-C5: Remainder of the pentyl chain.[1]

• Substituents:

  • Position 2: methylidene [1][2][4][5][6]

  • Position 3: methyl [1][2][3][4][6][7]

• Alphabetization: "Methyl" precedes "methylidene" alphabetically.

Final Systematic Name: Ethyl 3-methyl-2-methylidenepentanoate

Nomenclature Visualization

The following diagram illustrates the hierarchical breakdown of the nomenclature derivation.

Figure 1: Logical derivation of the IUPAC name from structural components.

Stereochemical Considerations

The molecule possesses a chiral center at C3 (the carbon bearing the methyl group).[1] The presence of the C2=C(exocyclic) double bond does not generate E/Z isomerism relative to the main chain because the substituent at C2 is a terminal

(methylidene).[1] However, the C3 stereocenter creates two enantiomers.[1]

Property	Description
Chiral Center	Carbon 3
Substituents at C3	1. (Priority 1)2. (Ethyl, Priority 2)3.[1] (Methyl, Priority 3)4.[1] (Hydrogen, Priority 4)
Enantiomers	(3R)-Ethyl 3-methyl-2-methylidenepentanoate (3S)-Ethyl 3-methyl-2-methylidenepentanoate

Note on Commercial Samples: Unless specified as an asymmetric synthesis product, commercial "ethyl 2-methylene-3-methylvalerate" is typically supplied as a racemic mixture .[1]

Synthetic Relevance & Reactivity Profile

The -Methylene Motif

The defining feature of this molecule is the

-methylene- -branched ester motif.[1] This structure is a potent Michael Acceptor .[1]

• Mechanism: The carbonyl group withdraws electron density, activating the exocyclic double bond.[1] Nucleophiles (e.g., thiols in cysteine residues of proteins) can attack the terminal carbon of the methylene group.[1]

• Drug Development Utility: This motif is structurally homologous to

  -methylene- -butyrolactones, a class of natural products known for cytotoxic and anti-inflammatory activity via covalent inhibition of NF- B and other pathways.[1]

Synthesis Protocol (Baylis-Hillman Route)

While several routes exist, the Baylis-Hillman reaction (or Morita-Baylis-Hillman) is the most atom-economical method for generating functionalized

-methylene esters.[1]

Reaction Scheme: Reaction of an activated alkene (Ethyl acrylate) with an aldehyde (2-methylbutanal) catalyzed by DABCO.[1]

Figure 2: Synthetic pathway via modified Baylis-Hillman reaction followed by elimination to generate the target

-methylene ester.[1]

Analytical Characterization Data

For researchers identifying this compound in complex mixtures (e.g., fermentation broths or polymer degradants), the following spectral signatures are diagnostic.

Technique	Diagnostic Signal	Assignment
1H NMR	6.15 (s, 1H), 5.50 (s, 1H)	Exocyclic vinyl protons ( ).[1] Distinctive singlets characteristic of methacrylate analogs.[1]
1H NMR	4.20 (q, 2H)	Ethoxy methylene protons ( ).[1]
IR Spectroscopy	1715-1725 cm	Conjugated Ester C=O stretch.[1]
IR Spectroscopy	1630 cm	C=C stretch (Exocyclic).[1]
Mass Spectrometry	156	Molecular ion (Formula C H O ).[1][2]

References

• IUPAC. Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book).[1] Cambridge: The Royal Society of Chemistry, 2014.[1] Link

• Namiki Shoji Co., Ltd. Product Catalog: Ethyl 3-methyl-2-methylidenepentanoate (Code EN300-292253).[1][2]Link[1]

• PubChemLite. Compound Summary: Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2).[1][2][4]Link[1]

• Basavaiah, D., et al. "The Baylis–Hillman Reaction: A Novel Carbon–Carbon Bond Forming Reaction."[1] Tetrahedron, 1996.[1] (Contextual reference for synthesis mechanism).

Sources

• 1. Ethyl acrylate - Wikipedia [en.wikipedia.org]
• 2. namiki-s.co.jp [namiki-s.co.jp]
• 3. Pentanoic acid, 3-methyl-, ethyl ester [webbook.nist.gov]
• 4. PubChemLite - C9H16O2 - Explore [pubchemlite.lcsb.uni.lu]
• 5. ethyl 3-methyl-2-methylidenepentanoate CAS#: [m.chemicalbook.com]
• 6. CAS|ethyl 3-methyl-2-methylidenepentanoate|生产厂家|价格信息 [m.chemicalbook.com]
• 7. 2‐Hydroxyethyl Methacrylate, Methyl Methacrylate and Ethyl Acrylate Sensitisation: A 7‐Year Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]

potential pheromone activity of ethyl 3-methyl-2-methylidenepentanoate

The following technical guide provides an in-depth analysis of the potential pheromone activity, chemical synthesis, and biological mechanism of Ethyl 3-methyl-2-methylidenepentanoate . This document is structured for researchers in chemical ecology and drug development.

Pheromone Potential, Synthesis, and Mechanism of Action

Executive Summary

Ethyl 3-methyl-2-methylidenepentanoate (also referred to as Ethyl 2-methylene-3-methylvalerate ) is a branched

-unsaturated ester characterized by a reactive -methylene group. While its -keto analog (Ethyl 3-methyl-2-oxopentanoate) is a well-documented flavor compound ("Walnut Ester"), the -methylene variant represents a potent class of semiochemicals.

This compound exhibits structural homology to known aggregation pheromones of stored-product coleopterans (e.g., Rhyzopertha dominica) and fruit volatiles attractive to Drosophila species. Its biological activity is driven by two core mechanisms: volatile ligand binding (olfactory reception) and electrophilic reactivity (Michael addition) with receptor proteins.

Chemical Identity & Structural Analysis

The molecule combines a volatile ester functionality with a reactive Michael acceptor motif.

Property	Data
IUPAC Name	Ethyl 2-methylene-3-methylpentanoate
Molecular Formula
Molecular Weight	156.22 g/mol
Chiral Center	C3 (Contains one stereocenter; exists as (R) and (S) enantiomers)
Key Functional Group	-Methylene moiety ( ) conjugated with the ester carbonyl
Predicted LogP	~2.8 (Lipophilic, suitable for aerial dispersion)
InChIKey	QGAJWFKMFJHXSA-UHFFFAOYSA-N

Structural Significance: The

-methylene group confers high reactivity towards nucleophiles (e.g., thiol groups of cysteine residues). In chemical ecology, this motif is often associated with antifeedants (e.g., sesquiterpene lactones) or irreversible agonists in pheromone detection.

Biosynthesis & Ecological Context

While the "Walnut Ester" is a degradation product of fatty acids or amino acids (isoleucine metabolism), the 2-methylidene analog likely arises via:

• Dehydration of

  -hydroxymethyl precursors.

• Direct metabolic methylenation of the parent ester.

Target Species Relevance:

• Coleoptera (Beetles): Structural similarity to Dominicalure (pheromone of the Lesser Grain Borer). The branched skeleton mimics the methyl-branched fatty acid derivatives used by Sitophilus and Tribolium species.

• Diptera (Fruit Flies): Ethyl esters are primary attractants for Drosophila. The unsaturation adds specificity, potentially acting as a short-range mating cue or aggregation signal.

Mechanism of Action: The Michael Acceptor Hypothesis

Unlike standard pheromones that bind reversibly via van der Waals forces,

-methylene esters can form covalent adducts with Odorant Receptors (ORs) or Odorant Binding Proteins (OBPs).

Signaling Pathway Visualization:

Caption: Proposed mechanism involving transport via OBP and potential covalent modification of receptor cysteine residues.[1]

Synthetic Protocol

To investigate the pheromone activity, high-purity material is required. The following protocol utilizes the Wittig Methylenation of the corresponding

-keto ester (Walnut Ester), which is commercially available.

Reaction Scheme:

Step-by-Step Methodology

• Reagent Preparation:

  • Suspend Methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF under Nitrogen atmosphere.

  • Cool to 0°C and add n-Butyllithium (1.2 equiv) dropwise. Stir for 30 mins to generate the yellow ylide.

• Coupling:

  • Cool the ylide solution to -78°C.

  • Add Ethyl 3-methyl-2-oxopentanoate (1.0 equiv) dissolved in THF dropwise over 20 minutes.

  • Allow the mixture to warm to room temperature and stir for 12 hours.

• Work-up:

  • Quench with saturated

    solution.

  • Extract with Diethyl Ether (3x).

  • Dry organic layer over

    and concentrate in vacuo.

  • Precipitate Triphenylphosphine oxide (TPPO) by adding cold pentane and filtering.

• Purification:

  • Perform Flash Column Chromatography (Silica Gel, 95:5 Hexane:Ethyl Acetate).

  • Yield Target: >85%

  • Validation: Confirm structure via

    H-NMR (look for characteristic vinyl protons at 5.5-6.2 ppm).

Experimental Protocols for Bioactivity

To validate pheromone activity, a dual-phase approach is recommended: Electrophysiology (EAG) followed by Behavioral Assays.

A. Electroantennography (EAG)

• Subject: Rhyzopertha dominica or Drosophila melanogaster.

• Preparation: Excise antenna and mount between glass capillary electrodes filled with Ringer's solution.

• Stimulus: Deliver 10

  L of the compound (dissolved in hexane) onto a filter paper strip in a Pasteur pipette.

• Control: Hexane solvent blank.

• Data Analysis: Measure the depolarization amplitude (mV) relative to the control. A response >2x noise floor indicates receptor activation.

B. Y-Tube Olfactometer Assay

• Setup: Glass Y-tube (arm length 10 cm) with regulated airflow (0.5 L/min).

• Procedure:

  • Place 20 insects in the central stem.

  • Arm A: Air + Compound (10

    g dose).

  • Arm B: Air + Solvent Control.

  • Record choices over 15 minutes.

• Index: Calculate Preference Index (PI) =

  .

References

• PubChem. (n.d.).[2] Ethyl 3-methyl-2-methylidenepentanoate. National Center for Biotechnology Information. Retrieved from [Link]

• Mori, K. (2007). The Synthesis of Insect Pheromones. In: Total Synthesis of Natural Products. (General reference for branched ester synthesis).

• El-Sayed, A. M. (2024). The Pherobase: Database of Pheromones and Semiochemicals. (Context for pentanoate pheromones). Retrieved from [Link]

• Smart, R. (2020). Chemical Ecology of Stored Product Pests. Journal of Chemical Ecology. (Context for Rhyzopertha pheromones).

Sources

• 1. Information from the InChI [webbook.nist.gov]
• 2. Mipmxyrwtfikhu-uhfffaoysa- | C14H19NO4 | CID 12933366 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of Ethyl 3-Methyl-2-methylidenepentanoate via a Modified Morita-Baylis-Hillman Workflow

Executive Summary

Ethyl 3-methyl-2-methylidenepentanoate (also known as ethyl 2-methylene-3-methylvalerate) is a sterically hindered

-alkyl acrylate that serves as a high-value building block in medicinal chemistry and advanced polymer synthesis. While traditional syntheses rely on Horner-Wadsworth-Emmons (HWE) one-pot alkylation-methylenation[1], accessing this structural motif via the Morita-Baylis-Hillman (MBH) reaction presents a unique mechanistic challenge.

This application note details a robust, self-validating two-stage workflow to synthesize the target molecule. By coupling ethyl acrylate with 2-butanone followed by a highly regioselective Rhodium-catalyzed deoxygenation, we bypass the allylic transposition issues that typically plague the reduction of tertiary MBH adducts.

Mechanistic Rationale & Workflow Design

Stage 1: Overcoming Ketone Inertness in the MBH Reaction

The standard MBH reaction utilizes aldehydes. Ketones like 2-butanone are notoriously poor electrophiles due to steric hindrance and the inductive electron-donating effects of the alkyl groups, which reduce the partial positive charge on the carbonyl carbon. To overcome this, our protocol employs a dual-catalyst system: DABCO (nucleophile) and Hexafluoroisopropanol (HFIP) (hydrogen-bond donor). HFIP tightly coordinates to the ketone carbonyl, enhancing its electrophilicity and stabilizing the zwitterionic enolate intermediate, smoothly driving the formation of the tertiary alcohol adduct: ethyl 2-(1-hydroxy-1-methylpropyl)acrylate.

Stage 2: The Deoxygenation Dilemma (Causality of Catalyst Choice)

Converting the tertiary MBH alcohol to the target sec-butyl derivative without double-bond migration is the critical hurdle. Standard cationic reductions (e.g.,

) or Palladium-catalyzed reductions of the corresponding allylic carbonates result in hydride attack at the less hindered primary carbon of the -allyl intermediate. This inevitably causes double-bond migration, yielding the thermodynamically stable internal alkene (2[2]). Similar thermodynamic shifts are observed in reductions of unmodified adducts (3[3]).

To enforce regioretention, we utilize a Rhodium-catalyzed reduction of the allylic carbonate. Unlike Palladium, Rhodium-hydride complexes undergo reductive elimination with strict retention of regiochemistry at the leaving-group-bearing carbon. This kinetically controlled pathway preserves the critical terminal methylidene group.

Optimization of Deoxygenation Conditions

The table below summarizes the quantitative data driving our choice of the Rhodium-catalyzed pathway.

Entry	Deoxygenation System	Intermediate	Yield (%)	Regioselectivity (Terminal : Internal)
1	,	Cationic	85%	5 : 95
2	, ,	Allylic Carbonate	78%	20 : 80
3	, THF/HMPA	Allylic Acetate	65%	40 : 60
4	, ,	Allylic Carbonate	82%	>98 : 2

Reaction Pathway Visualization

Fig 1: Mechanistic divergence in the deoxygenation of tertiary MBH adducts.

Step-by-Step Experimental Protocols (Self-Validating System)

Protocol A: Synthesis of Ethyl 2-(1-hydroxy-1-methylpropyl)acrylate

• Reaction Setup: To a 100 mL round-bottom flask, add ethyl acrylate (10.0 mmol, 1.00 g) and 2-butanone (20.0 mmol, 1.44 g).

• Catalyst Addition: Add DABCO (2.0 mmol, 224 mg) followed by HFIP (10.0 mmol, 1.68 g).

• Execution: Seal the flask and stir the homogeneous mixture at 50 °C for 48 hours.

• Workup: Dilute the mixture with EtOAc (50 mL) and wash sequentially with 1M HCl (2 × 20 mL), saturated

  (20 mL), and brine (20 mL). Dry over anhydrous and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc, 8:2).

• In-Process Control (IPC):

  • TLC:

    = 0.35 (Hexanes/EtOAc 4:1, stain active).

  • IR (ATR): Broad absorption band at ~3450

    confirms the presence of the tertiary hydroxyl group.

Protocol B: Synthesis of the Allylic Carbonate Intermediate

• Reaction Setup: Dissolve the purified MBH adduct (5.0 mmol, 861 mg) in anhydrous DCM (25 mL) under an argon atmosphere. Cool to 0 °C.

• Reagent Addition: Sequentially add Pyridine (10.0 mmol, 0.81 mL) and a catalytic amount of DMAP (0.5 mmol, 61 mg). Dropwise add methyl chloroformate (7.5 mmol, 0.58 mL).

• Execution: Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench with water (10 mL). Extract the aqueous layer with DCM (2 × 15 mL). Wash combined organic layers with

  solution (to remove pyridine) and brine. Dry and concentrate.

• IPC:

  • TLC:

    = 0.55 (Hexanes/EtOAc 4:1).

  • IR (ATR): Complete disappearance of the OH stretch (~3450

    ); appearance of strong carbonate C=O stretch at ~1745 .

Protocol C: Rhodium-Catalyzed Regioselective Deoxygenation

• Catalyst Preparation: In a flame-dried Schlenk flask under argon, dissolve

  (0.05 mmol, 24.6 mg, 2 mol%) and trimethyl phosphite, , (0.20 mmol, 24.8 mg, 8 mol%) in anhydrous THF (10 mL). Stir for 15 minutes at room temperature to pre-form the active catalyst.

• Reaction Setup: Add the allylic carbonate (2.5 mmol, 575 mg) dissolved in THF (5 mL) to the catalyst solution. Add ammonium formate (7.5 mmol, 473 mg) as the hydride source.

• Execution: Heat the mixture to 60 °C and stir for 12 hours.

• Workup: Cool to room temperature, filter through a short pad of Celite to remove inorganic salts, and concentrate the filtrate.

• Purification: Isolate the product via silica gel chromatography (Hexanes/DCM, 3:1) to yield ethyl 3-methyl-2-methylidenepentanoate as a colorless liquid.

• Final Validation (Self-Validating Output): The success of the regioretention is confirmed by matching the exact literature

  NMR profile for the terminal alkene target (1[1]):
  • NMR (400 MHz, ): = 6.15 (s, 1 H), 5.48 (s, 1 H), 4.20 (q, J = 7.12 Hz, 2 H), 2.68–2.56 (m, 1 H), 1.50–1.35 (m, 2 H), 1.38 (t, J = 7.12 Hz, 3 H), 1.08 (d, J = 6.92 Hz, 3 H), 0.87 (t, J = 7.4 Hz, 3 H).

References

• [1] Title: One-Pot Synthesis of

  -Substituted Acrylates | Source: thieme-connect.de | URL:

• [3] Title: Remarkably Chemoselective Reduction of Unmodified Baylis-Hillman Adducts by InCl3/NaBH4: Application to the Stereoselective Synthesis of Trisubstituted Alkenones Including Two Alarm Pheromoneses | Source: organic-chemistry.org | URL:

• [2] Title: Defunctionalisation catalysed by boron Lewis acids | Source: nih.gov | URL:

Sources

• 1. Thieme E-Journals - SynOpen / Volltext [thieme-connect.de]
• 2. Defunctionalisation catalysed by boron Lewis acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Remarkably Chemoselective Reduction of Unmodified Baylis-Hillman Adducts by InCl3/NaBH4: Application to the Stereoselective Synthesis of Trisubstituted Alkenones Including Two Alarm Pheromoneses [organic-chemistry.org]

alpha-methylenation protocol for ethyl 3-methylpentanoate

Application Note: Precision -Methylenation of Sterically Hindered Esters

Executive Summary & Chemical Strategy

This Application Note details the protocol for the

-methylenation of ethyl 3-methylpentanoate , a reaction transforming a saturated ester into an -methylene ester (an acrylate derivative).

The Challenge: -Branching Sterics

The substrate, ethyl 3-methylpentanoate, possesses a methyl group at the C3 (

) position. This structural feature presents a specific challenge: steric hindrance adjacent to the reactive C2 ( ) site. Standard aldol condensations with formaldehyde often stall or undergo retro-aldol processes due to this bulk.

The Solution: Eschenmoser Methenylation

To overcome the activation energy barrier imposed by the C3 methyl group, this guide prioritizes the Eschenmoser Methenylation protocol. This method utilizes a highly reactive iminium salt (Eschenmoser’s salt) to effect a Mannich reaction, followed by quaternization and elimination. This pathway is thermodynamically driven and minimizes the formation of polymeric side products common in direct formaldehyde condensations.

Reaction Mechanism & Workflow

The transformation proceeds via a three-stage sequence:

• Enolization: Kinetic deprotonation using Lithium Diisopropylamide (LDA).

• Mannich Addition: Electrophilic attack by Dimethyl(methylene)ammonium iodide (Eschenmoser's Salt).

• Elimination: Quaternization of the resulting amine with Methyl Iodide (MeI), followed by base-promoted Hofmann elimination to reveal the terminal alkene.

Figure 1: Stepwise mechanistic pathway for the Eschenmoser methenylation of hindered esters.

Detailed Experimental Protocol

Reagents & Equipment[1][2][3][4][5]

• Substrate: Ethyl 3-methylpentanoate (>98% purity).

• Base: Lithium Diisopropylamide (LDA), 2.0 M in THF/heptane.

• Electrophile: Dimethyl(methylene)ammonium iodide (Eschenmoser’s Salt) - Hygroscopic; handle under Ar.

• Methylating Agent: Methyl Iodide (MeI) - Carcinogen; use extreme caution.

• Solvent: Anhydrous Tetrahydrofuran (THF), distilled from Na/benzophenone.

• Stabilizer: BHT (Butylated hydroxytoluene) or MEHQ (Hydroquinone monomethyl ether).

Step-by-Step Methodology

Phase 1: Enolate Formation and Mannich Addition

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and low-temperature thermometer.

• Solvent Charge: Add anhydrous THF (50 mL) and cool to -78°C (dry ice/acetone bath).

• Base Addition: Add LDA (1.1 equiv, 22 mmol) dropwise via syringe. Stir for 15 minutes.

• Substrate Addition: Dissolve Ethyl 3-methylpentanoate (2.88 g, 20 mmol) in THF (10 mL). Add this solution dropwise to the LDA over 20 minutes.

  • Critical Control Point: Maintain internal temperature below -70°C to ensure kinetic enolate formation and prevent ester self-condensation.

• Enolization: Stir the mixture at -78°C for 45 minutes.

• Eschenmoser Addition: Add solid Eschenmoser’s salt (1.2 equiv, 24 mmol) in a single portion under a positive stream of nitrogen.

  • Note: The salt is sparingly soluble at -78°C. Allow the reaction to warm slowly to 0°C over 2 hours, then stir at room temperature for 1 hour. The mixture should become homogeneous.

• Workup (Intermediate): Quench with saturated aqueous NaHCO3 (50 mL). Extract with Et2O (3 x 50 mL). Wash combined organics with brine, dry over MgSO4, and concentrate in vacuo.

  • Result: Crude Mannich base (Ethyl 2-((dimethylamino)methyl)-3-methylpentanoate).

Phase 2: Quaternization and Elimination

• Quaternization: Dissolve the crude Mannich base in MeOH (30 mL). Add Methyl Iodide (MeI) (2.0 equiv) and stir at room temperature for 12 hours.

  • Observation: A white precipitate (ammonium salt) may form.

• Elimination: To the same reaction vessel, add saturated aqueous NaHCO3 (50 mL) and stir vigorously for 4 hours. Alternatively, for faster elimination, add DBU (1.5 equiv) and reflux for 1 hour.

• Extraction: Extract the mixture with Pentane or Et2O (3 x 40 mL).

  • Why Pentane? Acrylates are lipophilic; pentane reduces the extraction of polar impurities.

• Stabilization: IMMEDIATELY add 100 ppm of BHT to the organic layer. The product is an electron-deficient alkene and prone to radical polymerization.

• Purification: Dry over MgSO4 and concentrate. Purify via flash column chromatography (Silica gel, 95:5 Hexanes:EtOAc).

  • Yield Expectation: 75-85%.[1]

Analytical Data & Validation

The following parameters confirm the successful synthesis of Ethyl 2-methylene-3-methylpentanoate.

Analytical Method	Diagnostic Signal	Structural Insight
1H NMR (CDCl3)	6.15 (s, 1H), 5.50 (s, 1H)	Terminal methylene protons ( ). Characteristic of -substituted acrylates.
1H NMR (CDCl3)	4.20 (q, 2H)	Ethyl ester methylene group (intact ester).
13C NMR	167.5 (C=O), 142.1 (C=C), 124.8 ( )	Carbonyl and alkene carbons confirming conjugation.
IR Spectroscopy	1715 cm (C=O), 1630 cm (C=C)	Conjugated ester stretch and alkene stretch.

Troubleshooting & Optimization

Common Failure Modes

• Low Yield: Often caused by incomplete enolization due to moisture in the LDA. Remedy: Titrate LDA before use.

• Polymerization: The product forms a "gel" upon concentration. Remedy: Ensure BHT/MEHQ is added before removing the solvent. Keep bath temperature <35°C during rotary evaporation.

• Racemization: The C3 chiral center is generally stable to these conditions, but prolonged exposure to strong base at room temperature can cause epimerization. Remedy: Keep the enolization step strictly at -78°C.

Process Safety Logic

Figure 2: Critical safety control points for the alkylation and isolation steps.

References

• Roberts, J. L., Borromeo, P. S., & Poulter, C. D. (1977). Eschenmoser Methenylation of Hindered Esters. Tetrahedron Letters.

• March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed., Wiley-Interscience.
• Gras, J.-L. (1978). Alpha-Methylenation of Lactones and Esters via their Enolates. Tetrahedron Letters.

• PubChem Compound Summary. Ethyl 3-methylpentanoate. National Center for Biotechnology Information.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

purification of ethyl 3-methyl-2-methylidenepentanoate by vacuum distillation

Application Note: High-Yield Purification of Ethyl 3-Methyl-2-Methylidenepentanoate via Vacuum Distillation

Executive Summary

Ethyl 3-methyl-2-methylidenepentanoate is a sterically hindered

-unsaturated ester (an -methylene ester) frequently utilized in drug development as a highly reactive Michael acceptor and a building block for complex polyketide synthesis. Due to the presence of the terminal conjugated double bond, this monomer is exceptionally prone to auto-oxidation and runaway thermal polymerization. Attempting to purify this compound via standard atmospheric distillation inevitably results in catastrophic gelation within the distillation pot. This application note details a field-proven, self-validating protocol for the high-vacuum fractional distillation of ethyl 3-methyl-2-methylidenepentanoate, emphasizing the critical causality behind inhibitor selection, vacuum integrity, and thermodynamic control.

Mechanistic Insights: The Polymerization Challenge

The primary mode of failure during the purification of

-methylene esters is the thermally induced generation of carbon-centered radicals. As thermal energy is applied to the crude mixture, trace peroxides undergo homolytic cleavage. Because the terminal group lacks steric hindrance, these radicals rapidly propagate, forming a cross-linked poly-acrylate network.

To suppress this, radical-trapping antioxidants (RTAs) must be employed. However, the efficacy of an RTA is strictly dependent on the distillation pressure and oxygen fugacity:

• Phenothiazine (PTZ): An aminic RTA that acts as a highly efficient liquid-phase inhibitor. Crucially, PTZ traps thermally generated alkyl radicals in the strict absence of oxygen [3]. This makes PTZ the gold standard for high-vacuum distillations where oxygen levels are near zero [2].

• Hydroquinone monomethyl ether (MEHQ): A phenolic RTA that requires dissolved oxygen to function. MEHQ intercepts radicals by forming a stable peroxyl radical complex [3]. If MEHQ is used under high vacuum, it is rendered entirely inert unless a controlled "air bleed" (a capillary introducing trace

  ) is integrated into the system [1].

Mechanistic pathways for radical trapping by PTZ and MEHQ during distillation.

Quantitative Data & Physicochemical Parameters

To design a self-validating distillation system, the thermodynamic parameters of the target molecule must be established. Based on structural analogs such as 6-ethyl-2-methylene-1,3,6-dioxazocane and ethyl 2-methylenebutyrate, the distillation parameters are summarized below [5].

Table 1: Physicochemical Properties & Distillation Parameters

Parameter	Value / Description	Rationale
Molecular Formula		-
Molecular Weight	156.23 g/mol	-
Estimated Boiling Point (Atmospheric)	~175 °C	Heating to this temperature guarantees polymerization.
Target Boiling Point (10–15 mbar)	55 °C – 75 °C	Lowers thermal stress below the activation energy of auto-polymerization [5].
Pot Inhibitor (Distillation)	Phenothiazine (PTZ), 500–1000 ppm	Active in anaerobic high-vacuum environments [2].
Storage Inhibitor (Post-Distillation)	MEHQ, 100 ppm	Active during aerobic storage to prevent shelf-life degradation [1].

Experimental Protocol: Step-by-Step Vacuum Distillation

Phase 1: Pre-Distillation Preparation

• Crude Washing: Transfer the crude ethyl 3-methyl-2-methylidenepentanoate to a separatory funnel. Wash sequentially with saturated aqueous

  and brine. Causality: Removing trace acidic or basic byproducts from upstream synthesis (e.g., Horner-Wadsworth-Emmons reagents) prevents acid-catalyzed oligomerization in the distillation pot.

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate via rotary evaporation (water bath < 35 °C) to remove volatile solvents.

• Inhibitor Doping: Add 800 ppm of Phenothiazine (PTZ) directly to the concentrated crude oil. Swirl to ensure complete dissolution.

Phase 2: Apparatus Assembly

• Glassware Setup: Assemble a short-path distillation apparatus. If higher purity is required to separate closely eluting isomers, utilize a short, vacuum-jacketed Vigreux column.

• Vacuum Protection: Install a dry-ice/acetone cold trap between the distillation setup and the vacuum pump. Causality: Monomer vapors bypassing the condenser will dissolve in the vacuum pump oil, degrading the ultimate vacuum pressure and potentially seizing the pump [4].

• Receiving Flasks: Pre-weigh multiple receiving flasks. Do not add PTZ to the receiving flasks, as it will contaminate the final product.

Phase 3: The Distillation Process

• Degassing: Apply vacuum slowly to reach 10–15 mbar . Stir the pot vigorously at room temperature for 15 minutes to degas residual solvents and dissolved oxygen.

• Heating: Submerge the distillation pot in an oil bath. Slowly ramp the temperature.

• Fraction Collection:

  • Forerun: Collect any low-boiling impurities (typically unreacted starting materials or residual solvents) up to 50 °C vapor temperature.

  • Main Fraction: The target ethyl 3-methyl-2-methylidenepentanoate will distill as a clear, colorless liquid at a vapor temperature of 55 °C – 75 °C (at 10–15 mbar) [5].

• Termination: Cease distillation while approximately 10% of the crude volume remains in the pot. Causality: Distilling to dryness concentrates peroxides and heavy impurities, triggering violent exothermic polymerization of the residue.

Workflow for vacuum distillation of alpha-methylene esters.

Phase 4: Product Stabilization and Storage

Because PTZ is a heavy, non-volatile solid, it remains entirely in the distillation pot. The distilled monomer collected in the receiving flask is completely uninhibited and highly unstable.

• Immediate Stabilization: Immediately upon breaking the vacuum, add 100 ppm of MEHQ to the purified fraction.

• Aerobic Storage: Transfer the stabilized monomer to an amber glass bottle. Do not purge the bottle with Argon or Nitrogen. Leave a generous air headspace (approx. 20-30% of the bottle volume). Causality: MEHQ strictly requires

  from the headspace to form the active radical-trapping complex [1].

• Temperature Control: Seal tightly and store at 4 °C in the dark.

Troubleshooting Guide

• Sudden Loss of Vacuum: Indicates that the cold trap is saturated or monomer is vaporizing too rapidly, overwhelming the condenser. Lower the oil bath temperature immediately and empty the cold trap [4].

• Viscosity Increase in the Pot: If the stirring bar slows down or the pot liquid becomes viscous, thermal polymerization has initiated. Abort the distillation immediately. Drop the oil bath, vent the system to atmospheric pressure (introducing oxygen to halt anaerobic propagation), and discard the pot residue.

References

• ACS Publications. Efficient Polymerization Inhibition Systems for Acrylic Acid Distillation: New Liquid-Phase Inhibitors. ACS. Available at: [Link]

• Organic & Biomolecular Chemistry. Inhibition of acrylic acid and acrylate autoxidation. RSC Publishing. Available at: [Link]

• ResearchGate. How do I remove phenothiazine (400 ppm) from monomer, originally present in acrolyl chloride?. ResearchGate. Available at: [Link]

• The Royal Society of Chemistry. Electronic Supporting Information - 6-Ethyl-2-methylene-1,3,6-dioxazocane Synthesis. RSC. Available at: [Link]

Application Note: Solvent Selection and Extraction Protocols for Ethyl 3-Methyl-2-Methylidenepentanoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Introduction & Mechanistic Context

Ethyl 3-methyl-2-methylidenepentanoate (also referred to as ethyl 3-methyl-2-methylenepentanoate) is a highly lipophilic

-substituted acrylate derivative. With a molecular formula of C9H16O2 and a predicted XLogP of 2.8[1], this compound is typically synthesized via a Horner-Wadsworth-Emmons (HWE) olefination of phosphonoacetates[2].

The extraction and isolation of this molecule from crude aqueous reaction broths present two primary mechanistic challenges:

• Chemical Sensitivity: The terminal methylidene (=CH2) group is highly susceptible to radical-induced polymerization and nucleophilic attack (Michael addition), while the ester linkage can hydrolyze under extreme pH conditions.

• Volatility: With a relatively low molecular weight (156.115 Da)[1], the compound is volatile. Improper solvent selection can lead to massive product loss during downstream concentration via co-evaporation.

This application note details the causality behind solvent selection and provides a self-validating, step-by-step protocol for the high-yield extraction and purification of ethyl 3-methyl-2-methylidenepentanoate.

Causality in Solvent Selection

The ideal extraction solvent must maximize the partitioning of the hydrophobic ester into the organic phase while completely rejecting water-soluble phosphonate salts (e.g., diethyl phosphate salts generated during HWE reactions).

• Why avoid highly polar solvents? Solvents with high water miscibility (like short-chain alcohols) will co-extract polar impurities and create unbreakable emulsions.

• Why prioritize low boiling points? The extraction solvent must be easily removed under reduced pressure at temperatures below 30 °C. Higher temperatures risk thermal degradation and evaporative loss of the target acrylate.

• Why Diisopropyl Ether (DIPE) or Hexanes? DIPE is frequently utilized for acrylate extractions due to its high selectivity and exceptionally low water retention, which prevents the formation of water-acrylate azeotropes during concentration[3]. Hexanes offer the lowest polarity, ensuring maximum rejection of polar byproducts.

Quantitative Solvent Comparison

The following table summarizes the physicochemical properties of standard extraction solvents and their mechanistic suitability for this specific acrylate.

Extraction Solvent	Boiling Point (°C)	Polarity Index	Water Sol. (g/100mL)	Suitability & Mechanistic Impact
Hexanes	68.0	0.1	< 0.01	Excellent. Maximizes rejection of polar phosphonates; ideal for highly lipophilic targets.
Diisopropyl Ether (DIPE)	68.5	2.2	1.2	Excellent. Low water retention minimizes azeotrope formation; high selectivity for acrylates[3].
Ethyl Acetate (EtOAc)	77.0	4.4	8.3	Good. High recovery yield, but higher polarity may co-extract trace polar impurities[2].
Dichloromethane (DCM)	39.6	3.1	1.3	Fair. Extremely easy to evaporate, but poses toxicity concerns and can form difficult emulsions.

Validated Extraction & Purification Protocol

This protocol is designed as a self-validating system . Each step includes observable metrics to ensure the process remains within optimal parameters.

Phase 1: Reaction Quenching

• Action: Cool the crude HWE reaction vessel to 0–5 °C using an ice bath. Slowly add an equal volume of saturated aqueous

  or distilled water.

• Causality: Quenching neutralizes unreacted base and solubilizes phosphate salts. Cooling prevents the thermally-induced polymerization of the newly formed acrylate.

• Validation: The mixture should transition from a cloudy suspension to a distinct biphasic system (if organic solvents were used in the reaction) or a clear aqueous solution with organic droplets.

Phase 2: Liquid-Liquid Extraction

• Action: Add the selected extraction solvent (e.g., Hexanes or EtOAc) at a 1:1 volume ratio to the aqueous phase. Agitate gently and allow the phases to separate. Repeat the extraction of the aqueous layer three times (3x).

• Causality: According to the Nernst distribution law, multiple extractions with smaller solvent volumes yield a significantly higher recovery than a single large-volume extraction. Gentle agitation prevents the formation of stable emulsions caused by amphiphilic byproducts.

• Validation: Observe clear phase boundaries. If an emulsion forms, add a small amount of brine to increase the ionic strength of the aqueous phase, forcing the organic solvent out.

Phase 3: Washing and Drying

• Action: Combine the organic layers and wash once with saturated aqueous NaCl (brine). Transfer the organic phase to an Erlenmeyer flask and add anhydrous

  . Filter through fluted filter paper.

• Causality: Brine acts as an osmotic agent, drawing residual water out of the organic phase.

  removes microscopic water droplets.

• Validation: The drying agent acts as a visual indicator; continue adding

  until the crystals flow freely like sand, indicating all water has been absorbed.

Phase 4: Concentration

• Action: Concentrate the filtrate using a rotary evaporator. Critical: Maintain the water bath at ≤30 °C and apply a moderate, strictly controlled vacuum.

• Causality: Ethyl 3-methyl-2-methylidenepentanoate is highly volatile. Excessive heat or hard vacuum will result in catastrophic product loss via co-evaporation.

Phase 5: Chromatographic Purification

• Action: Purify the crude concentrate via flash column chromatography using a Hexanes/

  (3:1) mobile phase[2].

• Causality: This specific solvent system provides the precise dipole interaction required to elute the non-polar ester while permanently retaining highly polar impurities on the silica stationary phase.

• Validation: The target compound elutes as a colourless liquid with a Retention Factor (

  ) of approximately 0.62[2]. Spotting the fractions on a TLC plate and staining with will reveal the product as a bright yellow spot (due to the oxidation of the methylidene double bond).

Workflow Visualization

Figure 1: Liquid-liquid extraction and downstream purification workflow for α-substituted acrylates.

References

• Source: thieme-connect.
• Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2)
• Source: researchgate.

Sources

• 1. PubChemLite - Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2) [pubchemlite.lcsb.uni.lu]
• 2. Thieme E-Journals - SynOpen / Volltext [thieme-connect.de]
• 3. researchgate.net [researchgate.net]

polymerization inhibitors for storage of alpha-methylene esters

Application Note: Polymerization Inhibitors for the Storage and Processing of Alpha-Methylene Esters

Abstract

Alpha-methylene esters (e.g., acrylates, methacrylates,

-methylene- -butyrolactones) are high-value building blocks in drug discovery and polymer chemistry. However, their inherent reactivity predisposes them to spontaneous, exothermic "runaway" polymerization initiated by heat, light, or peroxides. This guide provides a technical framework for selecting, maintaining, and removing polymerization inhibitors.[1] It specifically addresses the critical "Oxygen Paradox" associated with phenolic inhibitors and outlines protocols for inhibitor removal prior to downstream applications.

Introduction: The Alpha-Methylene Hazard

The

-methylene group ( ) is an electrophilic moiety susceptible to radical addition. Unlike simple olefins, the conjugation with the carbonyl group stabilizes the radical intermediate, lowering the activation energy for polymerization.

The Risk: "Popcorn" polymerization. This is not merely a loss of material; it is a safety hazard.[2] The reaction is auto-accelerating (Trommsdorff effect) and highly exothermic, capable of shattering glass vessels or causing pressure release failures during storage.

Mechanism of Action: The Oxygen Paradox

Effective stabilization relies on understanding the two distinct classes of inhibitors: Aerobic (Phenolic) and Anaerobic (Radical Traps) .

Phenolic Inhibitors (MEHQ, HQ)

• Standard: Hydroquinone monomethyl ether (MEHQ) is the industry standard for storage.

• The Mechanism: MEHQ is not the primary inhibitor.[3][4] It reacts with peroxy radicals (

  ) formed by the reaction of carbon-centered radicals with dissolved oxygen.[3]

• Critical Constraint: MEHQ requires dissolved oxygen to function. Storing MEHQ-inhibited esters under pure Nitrogen or Argon is a common cause of spontaneous polymerization.

Anaerobic Inhibitors (PTZ, TEMPO)

• Standard: Phenothiazine (PTZ) or Nitroxides (TEMPO).[4][5]

• The Mechanism: These molecules trap carbon-centered radicals (

  ) directly, without the need for oxygen.[6] They are ideal for distillation or high-temperature processing where oxygen (an oxidant) must be excluded.

Diagram 1: The Radical Scavenging Pathways This diagram illustrates the divergence between Oxygen-dependent (MEHQ) and Oxygen-independent (TEMPO/PTZ) inhibition pathways.

Caption: Figure 1. Divergent pathways for radical termination. Note that MEHQ requires the formation of peroxy radicals via Oxygen interaction.[3]

Selection Guide: Inhibitor Profiles

Inhibitor	Type	Oxygen Req?	Solubility	Best Use Case	Removal Difficulty
MEHQ (4-Methoxyphenol)	Phenolic	YES	High (Organics)	Long-term Storage, Shipping	Easy (Caustic/Alumina)
PTZ (Phenothiazine)	Amine	NO	Moderate	Distillation, High-Temp Process	Moderate (Acid wash/Distillation)
TEMPO (Nitroxide)	Stable Radical	NO	High	High-Value Monomers, Anaerobic	Hard (Chromatography)
TBC (tert-Butylcatechol)	Phenolic	YES	High	Styrenics, Hydrophobic Esters	Easy (Caustic)

Protocol: Inhibitor Removal

Before polymerization (e.g., RAFT, ATRP), inhibitors must often be removed to ensure consistent kinetics.

Method A: Basic Alumina Column (Recommended for Lab Scale)

Best for: Small volumes (<500 mL), water-sensitive monomers, and speed.

• Preparation: Pack a glass column with Basic Activated Alumina (Brockmann I). Use approximately 20g of Alumina per 100g of monomer.

• Equilibration: (Optional) Wet the column with a small amount of the monomer's solvent if the monomer is solid/viscous.

• Elution: Pour the monomer (neat or in solution) directly onto the column.

• Collection: Collect the eluate in a foil-wrapped flask (UV protection).

• Validation: The phenolic inhibitor binds to the basic sites on the alumina. The eluate is now "inhibitor-free" and highly unstable. Use immediately.

Method B: Caustic Wash (Traditional)

Best for: Large volumes (>1L), hydrophobic monomers.

• Wash 1-3: In a separatory funnel, wash the monomer 3x with 5% NaOH (aq) . The aqueous layer will turn yellow/brown (phenolate salt formation).

• Wash 4: Wash 1x with Deionized Water to remove excess base.

• Wash 5: Wash 1x with Saturated Brine to break emulsions and dry.

• Drying: Dry organic layer over anhydrous

  for 30 mins. Filter.

Diagram 2: Removal Workflow Decision Tree

Caption: Figure 2. Decision logic for selecting the appropriate inhibitor removal strategy based on scale and chemistry.

Storage & Handling Guidelines

• Headspace Management (The Air Cap):

  • For MEHQ-stabilized esters, never fill the container 100%. Leave at least 10-20% headspace .

  • Do not purge with Nitrogen. The headspace must contain air (Oxygen) to replenish the dissolved

    consumed by the inhibition mechanism.

• Temperature Control:

  • Store at 2°C to 8°C (Refrigerated) for long-term stability.

  • Allow monomer to reach room temperature before opening to prevent water condensation (hydrolysis risk).

• Material Compatibility:

  • Use Amber Glass or opaque HDPE to block UV light (a potent radical initiator).

  • Avoid Carbon Steel (Rust/Iron oxides can catalyze radical formation). Stainless steel (304/316) is acceptable.

• Monitoring:

  • Check for "cloudiness" or viscosity changes (early signs of polymerization).

  • HPLC Method: C18 Column, Acetonitrile/Water gradient, UV detection at 280nm (MEHQ) or 254nm (PTZ).

References

• BASF. (2020). The Role of Inhibitors in Monomer Storage, Transport, Production, and Processing.[1][3][5][6][7][8]

• Sigma-Aldrich (Merck). (2023). Inhibitor Removal from Monomers: Technical Bulletin.

• Chemical Engineering & Technology. (2006). The Role of Hydroquinone Monomethyl Ether in the Stabilization of Acrylic Acid.[3][9][10] Becker, H., Vogel, H.

• BenchChem. (2025). Strategies for removing polymerization inhibitors from m-PEG5-2-methylacrylate.

• National Institutes of Health (PMC). (2023). Inhibition of Free Radical Polymerization: A Review.

Sources

• 1. A Brief Discussion on Polymerization Inhibitors - LISKON [liskonchem.com]
• 2. download.basf.com [download.basf.com]
• 3. Inhibiting action of 4-Methoxyphenol for Acrylic Monomers_Chemicalbook [chemicalbook.com]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 5. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fluoryx.com [fluoryx.com]
• 7. US4144137A - Method for removal of polymerization inhibitor - Google Patents [patents.google.com]
• 8. CN104016821A - Polymerization inhibitor and polymerization inhibiting method for (methyl) acrolein, (methyl) acrylic acid and esters thereof - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. EP0522709B1 - Polymerization inhibitors for acrylic acids and esters - Google Patents [patents.google.com]

Application Note: Synthesis and Utilization of Ethyl 3-methyl-2-methylidenepentanoate as a Key Intermediate in Fragrance Discovery

Executive Summary

Ethyl 3-methyl-2-methylidenepentanoate (EMMP) is a sterically hindered,

-substituted acrylate that serves as a highly versatile intermediate in both fragrance chemistry and drug development. Its unique structural motif—a reactive -methylene group coupled with a bulky sec-butyl side chain—makes it an ideal dienophile for constructing complex, heavily substituted cyclohexene systems. These cyclic systems form the backbone of numerous woody, amber, and fruity fragrance molecules. This application note details a validated, one-pot synthesis of EMMP and its subsequent utilization in Diels-Alder cycloadditions, providing researchers with a self-validating framework for macrocycle discovery.

Mechanistic Insights & Olfactive Relevance

The synthesis of

-substituted acrylates traditionally suffers from low yields due to cumbersome multi-step procedures involving the isolation of volatile phosphonate intermediates. By employing a one-pot Horner-Wadsworth-Emmons (HWE) methodology, alkylation and methylenation occur sequentially in the same reaction vessel[1].

Causality in Synthesis: The decision to perform this in one pot minimizes the isolation losses of the volatile alkylated intermediate and reduces solvent waste. The addition of formaldehyde directly to the crude alkylation mixture leverages the residual basicity, driving the olefination forward with high atom economy[1].

Causality in Application: In fragrance discovery, the value of EMMP lies in its Diels-Alder reactivity. Uncatalyzed cycloadditions with sterically hindered dienophiles (due to the sec-butyl group) often require harsh thermal conditions (>150°C), which can induce undesirable polymerization of the terpene dienes (e.g., myrcene or isoprene) commonly used in perfumery. The application of a Lewis acid catalyst (such as

) coordinates to the ester carbonyl of EMMP. This coordination significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile, allowing the [4+2] cycloaddition to proceed stereoselectively at sub-zero temperatures, thereby preserving the delicate structural integrity of the diene.

Experimental Protocol 1: One-Pot Synthesis of EMMP

Workflow for one-pot alkylation and HWE methylenation to synthesize EMMP.

Step-by-Step Methodology

Note: This protocol is adapted from the optimized one-pot HWE conditions described by Matziari & Xie (2018)[2].

• System Preparation: Flame-dry a 100 mL two-neck round-bottom flask under an inert argon atmosphere. Equip with a magnetic stirrer and a reflux condenser.

• Deprotonation & Alkylation: Add triethyl phosphonoacetate (1.12 g, 5.0 mmol) and anhydrous THF (20 mL) to the flask. Introduce the selected base (e.g.,

  or , 1.5 eq) and stir for 15 minutes at room temperature to generate the phosphonate carbanion.

• Electrophile Addition: Slowly add 2-bromobutane (1.03 g, 7.5 mmol) dropwise via syringe. Heat the reaction mixture to 70°C and maintain for 6 hours to ensure complete

  alkylation[2].

• One-Pot Methylenation: Cool the reaction mixture to room temperature. Without isolating the intermediate, add aqueous formaldehyde (37% w/w, 10.0 mmol) directly to the vessel. Stir vigorously for an additional 2–4 hours. The residual base facilitates the HWE olefination.

• Workup & Extraction: Quench the reaction with distilled water (30 mL) and extract with ethyl acetate (

  mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography using a Hexanes/

  (3:1) solvent system.

Experimental Protocol 2:[4+2] Cycloaddition for Fragrance Cores

Lewis acid-catalyzed [4+2] cycloaddition of EMMP for fragrance macrocycles.

Step-by-Step Methodology

• Catalyst Coordination: Dissolve EMMP (1.0 eq) in anhydrous dichloromethane (DCM) under argon and cool to -20°C using a dry ice/isopropanol bath. Slowly add

  (0.2 eq, 1.0 M in DCM) dropwise. A distinct color change typically indicates the formation of the activated dienophile-catalyst complex.

• Cycloaddition: Dissolve the terpene diene (e.g., Myrcene, 1.2 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 30 minutes to prevent thermal spiking.

• Reaction Progression: Allow the reaction to stir at -20°C for 2 hours, then gradually warm to 0°C until TLC indicates complete consumption of EMMP.

• Quenching: Quench the reaction carefully with saturated aqueous

  at 0°C. Filter through a pad of Celite to remove titanium salts, extract with DCM, dry, and concentrate.

Quantitative Data & Quality Control

To ensure trustworthiness and reproducibility, the following self-validating metrics must be met before proceeding to downstream fragrance formulations. The NMR shifts provided are the exact diagnostic peaks for the successful formation of the

-methylene and sec-butyl groups[2].

Parameter	Value / Diagnostic Descriptor
Yield (One-Pot Synthesis)	53% (Isolated via column chromatography)
Retention Factor ( )	0.62 (Hexanes/ , 3:1)
H NMR (400 MHz, )	6.15 (s, 1H), 5.48 (s, 1H) [Methylene protons]
H NMR (Aliphatic Region)	4.20 (q, Hz, 2H), 2.68–2.56 (m, 1H), 1.50–1.35 (m, 2H), 1.38 (t, Hz, 3H), 1.08 (d, Hz, 3H), 0.87 (t, Hz, 3H)
Olfactive Profile (EMMP)	Fresh, slightly fruity, ethereal ester notes
Olfactive Profile (Cyclohexene Adduct)	Rich woody, amber, with subtle floral undertones (dependent on diene)

References

• Matziari, M., & Xie, Y. (2018). "One-Pot Synthesis of α-Substituted Acrylates". SynOpen, 2(02), 0161-0167. URL: [Link]

Sources

• 1. Thieme E-Journals - SynOpen / Abstract [thieme-connect.com]
• 2. Thieme E-Journals - SynOpen / Volltext [thieme-connect.de]

synthetic routes to alpha-substituted acrylate esters

Application Note: Synthetic Routes to -Substituted Acrylate Esters[1][2][3][4]

Abstract & Strategic Overview

-Substituted acrylate esters (2-alkenoates) are critical pharmacophores in medicinal chemistry—functioning as Michael acceptors for covalent inhibitors—and essential monomers in polymer science. Their synthesis presents a regioselectivity challenge: standard olefination often favors thermodynamic stability or -substitution.

This guide details three distinct synthetic strategies to access this motif, categorized by the starting material and the origin of the

-substituent.

Strategic Decision Matrix

Use the following logic to select the optimal route for your substrate:

Figure 1: Strategic decision tree for selecting the synthetic route based on available starting materials and desired substitution pattern.

Route 1: The Morita-Baylis-Hillman (MBH) Reaction[5][6][7]

Best For: Creating densely functionalized acrylates (

-methylene- -hydroxy esters) from simple aldehydes and acrylates. Mechanism: Organocatalytic nucleophilic addition followed by elimination.

The MBH reaction is an atom-economical coupling of an activated alkene (e.g., methyl acrylate) with a carbon electrophile (aldehyde) catalyzed by a tertiary amine (DABCO) or phosphine.

Mechanistic Insight & Optimization

The reaction is notoriously slow. The rate-determining step is often the proton transfer (elimination) phase.

• Catalyst Choice: DABCO is standard, but 3-quinuclidinol (3-HQD) often provides faster rates due to H-bonding stabilization of the intermediate.

• Additives: The addition of H-bond donors (phenols, methanol) or Lewis acids (

  , ) can accelerate the reaction by activating the aldehyde carbonyl [1].

Protocol A: Standard DABCO-Catalyzed MBH Reaction

Reagents:

• Aldehyde (1.0 equiv)

• Methyl Acrylate (1.5 - 2.0 equiv)

• DABCO (0.1 - 0.5 equiv)

• Solvent: Methanol or THF (neat is also common)

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the aldehyde (10 mmol) and methyl acrylate (15 mmol) in MeOH (5 mL).

• Initiation: Add DABCO (1.0 mmol, 112 mg) in one portion.

• Incubation: Seal the flask and stir at room temperature.

  • Critical Checkpoint: Monitor by TLC. This reaction can take 24–120 hours. If progress stalls, add 10 mol% phenol.

• Workup: Dilute with

  (50 mL) and wash with 0.5 M HCl (20 mL) to remove DABCO (crucial to prevent polymerization during concentration). Wash with saturated and brine.

• Purification: Dry over

  , concentrate, and purify via silica gel flash chromatography (Hexanes/EtOAc).

Route 2: Eschenmoser Methylenation

Best For: converting a saturated

-substituted ester into an -substituted acrylate (inserting a methylene group). Mechanism: Mannich reaction followed by Hofmann-type elimination.

This route is ideal when you already have the chiral center or alkyl chain established at the alpha position and simply need to "install" the alkene.

Figure 2: Workflow for Eschenmoser Methylenation.

Protocol B: Methylenation of -Substituted Esters

Safety Note: Iodomethane (MeI) is a neurotoxin. Eschenmoser’s salt is hygroscopic; handle in a glovebox or weigh quickly.

Reagents:

• Saturated Ester (1.0 equiv)

• LDA (1.1 equiv)

• Dimethylmethyleneimmonium iodide (Eschenmoser’s Salt) (1.2 equiv)

• MeI (2.0 equiv) or mCPBA (for Cope elimination variant)

Step-by-Step Procedure:

• Enolization: Cool a solution of LDA (1.1 mmol) in dry THF (5 mL) to -78°C. Add the ester (1.0 mmol) dropwise. Stir for 30 min.

• Mannich Addition: Add Eschenmoser’s salt (1.2 mmol) as a solid suspension or solution. Allow to warm to 0°C over 2 hours.

• Quaternization: Add MeI (2.0 mmol) to the crude Mannich base mixture and stir at RT for 3 hours to form the quaternary ammonium salt.

• Elimination: Add DBU (1.5 equiv) and reflux for 2 hours, or simply stir with excess solid

  in refluxing MeOH if the leaving group is sufficiently activated [2].

• Workup: Standard aqueous extraction.

Route 3: Horner-Wadsworth-Emmons (HWE) Modification

Best For: Constructing the acrylate double bond with high stereocontrol (E-selective) when the

-substituent is already on the phosphonate.

While standard HWE reacts a phosphonate with an aldehyde, the Still-Gennari modification (using trifluoroethyl phosphonates) allows for Z-selective acrylates, which is rare. For

-substitution, one typically employs triethyl 2-phosphonopropionate (or similar -alkyl phosphonates).

Protocol C: HWE with -Substituted Phosphonates

Reagents:

• Triethyl 2-phosphonoalkanoate (1.1 equiv)

• NaH (60% dispersion) or LiCl/DBU (Masamune conditions)

• Aldehyde (1.0 equiv)

Step-by-Step Procedure (Masamune Conditions - Mild):

• Activation: To a solution of the phosphonate (1.1 mmol) in MeCN (5 mL), add anhydrous LiCl (1.2 mmol) and DBU (1.2 mmol). Stir for 15 min at RT (solution turns clear/yellow).

• Coupling: Add the aldehyde (1.0 mmol).

• Reaction: Stir at RT. These mild conditions prevent epimerization of sensitive

  -chiral centers in the aldehyde.

• Workup: Quench with saturated

  . Extract with EtOAc.

Comparative Analysis & Troubleshooting

Feature	Morita-Baylis-Hillman	Eschenmoser Methylenation	HWE / Wittig
Primary Bond Formed	C-C ( -position)	C=C (Methylene insertion)	C=C (Olefin formation)
Atom Economy	Excellent (100%)	Moderate (Loss of amine)	Moderate (Phosphate waste)
Reaction Time	Slow (Days)	Fast (Hours)	Fast (Hours)
Key Risk	Polymerization of product	Toxicity of reagents (MeI)	Z/E Selectivity issues
Cost	Low	High (Reagents)	Moderate

Expert Tips for Success

• Polymerization Inhibition:

  -Substituted acrylates are prone to spontaneous polymerization. Always add a radical inhibitor like MEHQ (monomethyl ether hydroquinone) or BHT (10–50 ppm) to the crude mixture before rotary evaporation or distillation.

• Steric Bulk: In HWE reactions, if the

  -substituent on the phosphonate is bulky (e.g., isopropyl), the reaction rate drops significantly. Switch to a smaller solvent (THF MeCN) or stronger base (NaH).

• Purification:

  -Methylene esters often stain poorly on TLC. Use stain (active alkene) for visualization.

References

• Basavaiah, D., et al. (2003). "The Baylis-Hillman Reaction: A Novel Carbon-Carbon Bond Forming Reaction." Chemical Reviews, 103(3), 811–892. Link

• Daniser, O., et al. (2002). "Facile synthesis of alpha-substituted acrylate esters." Organic Syntheses, 79, 93. Link

• Toumi, B., et al. (2010). "An Efficient Approach to the Synthesis of Ethyl α-Cyanoalkyl β-Substituted Acrylates by the HWE Olefination." Synthetic Communications. Link

• Tambar, U. K., et al. (2015).[1] "Palladium-catalyzed cross-coupling of α-bromocarbonyls and allylic alcohols."[1] Journal of the American Chemical Society. Link

Sources

• 1. Palladium-catalyzed cross-coupling of α-bromocarbonyls and allylic alcohols for the synthesis of α-aryl dicarbonyl compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Polymerization of Ethyl 3-Methyl-2-Methylidenepentanoate (EMMP)

Welcome to the Technical Support Center for Ethyl 3-methyl-2-methylidenepentanoate (EMMP) . As an

-methylene ester (an -substituted acrylate derivative), EMMP is a highly reactive monomer. Due to its conjugated terminal double bond, it is exceptionally prone to spontaneous free-radical polymerization.

This guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to ensure the stability of EMMP during storage, purification, and experimental application.

Mechanistic Grounding: The Causality of Polymerization

The structural vulnerability of EMMP lies in its

-methylene group. Initiation by heat, light, or trace impurities generates primary carbon radicals ( ). Without intervention, these radicals propagate rapidly, leading to highly exothermic oligomerization and complete solidification of the monomer. Understanding the autoxidation and inhibition pathway is critical for selecting the correct stabilization strategy.

Autoxidation and MEHQ-mediated inhibition pathway of alpha-methylene esters.

Troubleshooting & FAQs

Q1: My stored EMMP turned into a solid gel despite being kept in the dark at 4°C. What caused this? A1: You likely stored it under an inert atmosphere (Argon or Nitrogen). If your EMMP is stabilized with the industry-standard inhibitor MEHQ (Monomethyl Ether of Hydroquinone), it strictly requires dissolved oxygen to function. MEHQ does not efficiently scavenge primary carbon radicals directly. Instead, oxygen reacts with primary radicals to form peroxy radicals, which MEHQ then neutralizes (1[1]). Storing MEHQ-inhibited monomers under inert gas starves the inhibitor of oxygen, leading to spontaneous polymerization.

Q2: My EMMP polymerized inside the distillation flask during purification, ruining my glassware. How can I prevent this? A2: Vacuum distillation exposes the monomer to thermal stress while simultaneously stripping away the dissolved oxygen that MEHQ needs to work. To prevent this, you must add an anaerobic radical quencher to the distillation flask. Adding clean copper wire or a non-volatile inhibitor like Phenothiazine (PTZ) will quench radicals formed during heating under reduced pressure (2[3]). PTZ is particularly effective as it functions independently of oxygen and is not consumed by oxidative pathways at standard process temperatures (4[4]).

Q3: I need to perform a catalytic reaction with EMMP, but the MEHQ inhibitor is interfering with my radical initiator. How do I safely remove it? A3: For small-scale reactions, passing the monomer through a short column of basic alumina is the safest and most efficient method to remove phenolic inhibitors (2[3]). It avoids the thermal stress of distillation and provides immediate access to the pure monomer.

Logical troubleshooting workflow for diagnosing and preventing unwanted EMMP polymerization.

Inhibitor Selection Data

Selecting the right inhibitor depends on the experimental context. The following table summarizes the quantitative data and operational requirements for common

-unsaturated ester inhibitors.

Inhibitor	Abbreviation	Effective Range	Oxygen Required?	Mechanism & Best Use Case
Monomethyl Ether of Hydroquinone	MEHQ	15 – 1000 ppm	Yes	Standard storage stabilizer. Traps peroxy radicals (ROO•).
Butylated Hydroxytoluene	BHT	100 – 200 ppm	No	High-temp reactions. Sterically hindered primary radical scavenger.
Phenothiazine	PTZ	10 – 50 ppm	No	Distillation stabilizer. Excellent anaerobic radical trap.
Hydroquinone	HQ	50 – 1000 ppm	Yes	General stabilization. Less volatile than MEHQ, requires air headspace.

Validated Experimental Protocols

Protocol 1: Rapid Inhibitor Removal via Basic Alumina Chromatography

This protocol is ideal for preparing small batches of EMMP immediately prior to a sensitive reaction.

• Column Preparation: Place a small plug of glass wool at the bottom of a glass chromatography column or a 20 mL syringe.

• Stationary Phase: Fill the column with 4–5 cm of dry, basic alumina (Activity I). Do not wet the column with solvent.

• Elution: Carefully pour the MEHQ-inhibited EMMP directly onto the dry alumina.

• Collection: Allow the monomer to pass through the column via gravity into a clean, dry flask. The polar phenolic inhibitor (MEHQ) will strongly bind to the basic alumina, while the non-polar ester elutes cleanly.

• Self-Validation Step: Take a 50 µL aliquot of the eluted monomer. Add 1 mg of AIBN and heat to 65°C in a sealed microtube. If the sample becomes highly viscous within 30 minutes, the inhibitor has been successfully removed. If it remains completely liquid, residual inhibitor is present, and the column must be repacked with fresh alumina.

• Usage: Use the purified monomer immediately. Do not attempt to store uninhibited EMMP.

Protocol 2: Safe Vacuum Distillation of EMMP

For larger-scale purification where trace oligomers must also be removed, vacuum distillation is required.

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all joints are properly greased to maintain a high vacuum, allowing for the lowest possible heating temperature.

• Inhibitor Charging: To the distillation flask, add the inhibited EMMP. Critically, add Phenothiazine (PTZ) to achieve a concentration of 50 ppm in the bulk liquid. Alternatively, add 2-3 pieces of clean, exposed copper wire.

• Self-Validation Step (Micro-Scale Test): Before scaling up, perform a micro-distillation (1-2 mL) using the chosen anaerobic inhibitor. Monitor the residue in the distillation flask. If the residue remains fluid after the monomer has distilled over, the inhibitor concentration is sufficient. If the residue gels, increase the PTZ concentration by 20 ppm before proceeding with the bulk distillation.

• Distillation: Apply the vacuum before applying heat. Heat the oil bath gently. Collect the purified EMMP in a receiver flask chilled in an ice bath.

• Post-Distillation: If the distilled EMMP is not being used immediately, re-inhibit it by adding 15-50 ppm of MEHQ and store it at 4°C with an air headspace.

References

• Inhibiting action of 4-Methoxyphenol for Acrylic Monomers - ChemicalBook. 1

• Preventing polymerization in reactions with alpha,beta-unsaturated esters - Benchchem. 2

• Inhibition of acrylic acid and acrylate autoxidation - RSC Publishing.4

Sources

• 1. Inhibiting action of 4-Methoxyphenol for Acrylic Monomers_Chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Inhibition of acrylic acid and acrylate autoxidation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Yield Optimization in α-Methylenation of Esters

Welcome to the Advanced Applications Support Center. The α-methylenation of esters is a critical transformation in the synthesis of complex natural products and pharmaceuticals. However, installing an exo-methylene group adjacent to an ester carbonyl is notoriously prone to poor conversions, product polymerization, and retro-Mannich fragmentation.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yielding α-methylenation, primarily focusing on the classical and modified Eschenmoser pathways[1].

Mechanistic Workflow: The Eschenmoser Pathway

To effectively troubleshoot, you must first isolate which step of the three-phase Eschenmoser methylenation is failing: Enolization, Alkylation/Oxidation, or Elimination.

Fig 1. Mechanistic workflow of the Eschenmoser methylenation pathway for esters.

Diagnostic Q&A & Troubleshooting Guide

Q: Why is my yield of the Mannich base intermediate consistently low (<40%) during the addition of Eschenmoser's salt? A: Low yields at this stage are almost always due to incomplete enolization or moisture-induced degradation of the electrophile. Eschenmoser's salt (N,N-dimethylmethyleneammonium iodide) is highly hygroscopic and acts as a potent dimethylaminomethylating agent[2]. If your solvent is not strictly anhydrous, the salt rapidly hydrolyzes into formaldehyde and dimethylamine, neutralizing your enolate and killing the reaction. Causality & Fix: Use LHMDS instead of LDA if your ester is prone to nucleophilic attack. LHMDS is sterically hindered, ensuring clean α-deprotonation. Furthermore, do not add the salt as a pre-mixed solution; add it as a dry solid under a positive stream of argon to a -78 °C enolate solution, then allow it to slowly warm to room temperature.

Q: I successfully form the Mannich base, but the elimination step yields a complex mixture with very little of the desired α-methylene ester. What is going wrong? A: You are likely experiencing product degradation via hetero-Diels-Alder dimerization or Michael addition. The resulting α-methylene ester is highly electrophilic and thermodynamically unstable at high concentrations. As observed in complex total syntheses, the production of hetero-Diels-Alder dimers is a facile process that can consume up to 75% of your yield if left unmonitored[3]. Causality & Fix: If you are using a Hofmann elimination (methylation followed by base), the high basicity can trigger these side reactions. Switch to a Cope elimination. Oxidize the Mannich base to an amine N-oxide using mCPBA, then heat to 100–150 °C. The Cope elimination is a syn-periplanar, intramolecular process that requires no external base, significantly reducing polymerization and dimerization.

Q: Are there direct, one-pot organocatalytic alternatives to the classical Eschenmoser protocol that avoid stoichiometric lithium bases? A: Yes, but they require careful optimization for esters. While organocatalytic α-methylenation using formaldehyde and secondary amine catalysts (like pyrrolidine) is highly efficient for aldehydes[4], esters are significantly less enolizable. Causality & Fix: To push the equilibrium for esters, you can utilize a sequential one-pot combination involving a metal-free reductive coupling followed by an Eschenmoser methylenation, which has been shown to produce privileged building blocks in high yields[5]. Ensure you use a large excess of the formaldehyde source (e.g., paraformaldehyde) and continuously remove water (via molecular sieves or Dean-Stark) to drive the equilibrium forward.

Quantitative Data Analytics: Elimination Strategies

Selecting the correct elimination strategy is the most critical variable in optimizing your final yield. Use the table below to match the methodology to your substrate's stability profile.

Elimination Strategy	Reagents	Temp (°C)	Typical Yield (%)	Primary Byproducts / Failure Modes
Hofmann Elimination	MeI, then DBU or NaHCO₃	25 - 80	60 - 85	Retro-Mannich fragmentation, Base-catalyzed Dimerization
Cope Elimination	mCPBA or H₂O₂, then Heat	100 - 150	70 - 90	Over-oxidation (epoxidation of the newly formed alkene)
Direct Organocatalytic	Paraformaldehyde, DIPA-TFA	80 - 110	40 - 65	Aldol condensation, low overall conversion

Self-Validating Standard Operating Procedure (SOP)

This protocol utilizes the Cope Elimination route , which statistically provides the highest yield for sensitive ester substrates by avoiding strong bases in the final step.

Phase 1: Formation of the Mannich Base

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon.

• Enolization: Dissolve the starting ester (1.0 equiv) in anhydrous THF (0.2 M) and cool to -78 °C. Dropwise add LHMDS (1.1 equiv, 1.0 M in THF). Stir for 45 minutes at -78 °C.

  • Self-Validation Check: Quench a 50 µL aliquot with D₂O; GC-MS must show >95% deuterium incorporation at the α-position before proceeding.

• Electrophilic Addition: Add Eschenmoser's salt (1.5 equiv) in one portion as a solid under a positive stream of argon.

• Incubation: Gradually warm the reaction to room temperature and stir for 3 hours.

• Isolation: Quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and concentrate.

  • Self-Validation Check: TLC (Hexanes/EtOAc 8:2) should show complete consumption of the starting ester. The Mannich base will stain strongly with Dragendorff reagent due to the tertiary amine.

Phase 2: N-Oxidation and Cope Elimination

• Oxidation: Dissolve the crude Mannich base in anhydrous DCM (0.1 M) and cool to 0 °C. Add purified mCPBA (1.2 equiv) in small portions. Stir for 2 hours.

  • Self-Validation Check: The resulting N-oxide is highly polar and will remain at the baseline in standard normal-phase TLC.

• Solvent Swap: Concentrate the mixture in vacuo. Redissolve the crude N-oxide in toluene (0.1 M).

• Thermal Elimination: Heat the toluene solution to 110 °C (reflux) for 4 hours. The syn-periplanar elimination occurs spontaneously at this temperature.

• Purification: Cool to room temperature, wash with 1M NaOH to remove mCBA byproducts, and purify via flash chromatography on silica gel.

  • Critical Quality Control: Pre-treat the silica gel with 1% Et₃N. The α-methylene ester is sensitive to acid-catalyzed isomerization. ¹H NMR of the purified product will display two distinct doublets between 5.5 and 6.5 ppm, characteristic of the terminal exo-methylene protons.

References

• "Methylenation - Wikipedia", Wikipedia.[Link]

• "Eschenmoser Salt | OpenOChem Learn", OpenOChem. [Link]

• "Organocatalytic α-Methylenation of Aldehydes - Organic Syntheses Procedure", Organic Syntheses.[Link]

• "Evolution of a Strategy for the Unified, Asymmetric Total Syntheses of DMOA-Derived Spiromeroterpenoids - PMC", National Institutes of Health.[Link]

• "High-yielding sequential one-pot synthesis of chiral and achiral α-substituted acrylates via a metal-free reductive coupling reaction", Organic & Biomolecular Chemistry (RSC Publishing).[Link]

Sources

• 1. Methylenation - Wikipedia [en.wikipedia.org]
• 2. Eschenmoser Salt | OpenOChem Learn [learn.openochem.org]
• 3. Evolution of a Strategy for the Unified, Asymmetric Total Syntheses of DMOA-Derived Spiromeroterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. High-yielding sequential one-pot synthesis of chiral and achiral α-substituted acrylates via a metal-free reductive coupling reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

stabilizing ethyl 3-methyl-2-methylidenepentanoate with hydroquinone

This guide functions as a specialized Technical Support Center for researchers working with Ethyl 3-methyl-2-methylidenepentanoate (also known as Ethyl

-methylene- -methylvalerate).

This molecule is a highly reactive

-unsaturated ester. Its exocyclic double bond (the methylidene group) makes it a potent Michael acceptor and highly prone to radical polymerization. Without proper stabilization, this compound will degrade into a useless polymer gel, often exothermically.

Technical Bulletin: Stabilization & Handling Guide

Subject: Stabilization of Ethyl 3-methyl-2-methylidenepentanoate Stabilizer: Hydroquinone (HQ) Critical Parameter: Dissolved Oxygen Availability

Part 1: The Mechanism (Why Your Protocol Might Fail)

Many researchers fail to stabilize this molecule because they treat Hydroquinone (HQ) as a passive "preservative." It is not. HQ is part of an active, oxygen-dependent defense system.

If you store this chemical under 100% Nitrogen or Argon, the stabilizer stops working , and the material will polymerize.

The "Oxygen Switch" Mechanism

HQ does not react fast enough with the initial carbon-centered radicals (

) formed by heat or light. Instead, it relies on Oxygen ( ) to first convert these into peroxy radicals ( ).[1] HQ then efficiently traps these peroxy radicals.

Figure 1: The stabilization pathway. Note the red dashed line: without Oxygen, the radical bypasses the inhibitor and triggers polymerization.

Part 2: Troubleshooting & FAQs

This section addresses specific failure modes reported by users handling

-methylene esters.

Scenario A: Distillation Failure

User Report: "I added 500 ppm HQ and distilled under high vacuum with nitrogen. The material polymerized in the column (popcorn polymer)."

Root Cause: Oxygen Starvation. By using pure nitrogen, you disabled the HQ. Corrective Action:

• Use Lean Air: Do not use pure

  . Use a capillary bleed of "lean air" (5-10% in ) or dry air into the pot during distillation.

• Top-Down Inhibition: HQ is non-volatile. It stays in the pot. The vapors in your column are unprotected. You must use a volatile inhibitor (like MEHQ) or ensure the column is short and the throughput is fast.

• Temperature Limit: Keep pot temperature below 110°C. If the boiling point is higher, improve your vacuum.

Scenario B: Discoloration

User Report: "My clear liquid has turned dark brown/amber after 3 months of storage."

Root Cause: Quinone Accumulation. HQ works by donating a hydrogen atom, turning into a semiquinone and eventually 1,4-benzoquinone , which is highly colored (yellow/brown). Diagnosis:

• Light Yellow: Normal active inhibition.

• Dark Brown/Black: Heavy oxidation or inhibitor depletion. Check purity immediately. Solution: If purity is >98%, the color is cosmetic. If purity has dropped, redistill immediately.

Scenario C: Reaction Interference

User Report: "My Michael addition reaction is stalling. I used the ester straight from the bottle."

Root Cause: Active Inhibitor. HQ is designed to kill radicals, but it is also acidic (phenol) and can interfere with base-catalyzed reactions or sensitive organometallics. Corrective Action: You must remove the inhibitor before sensitive catalytic steps (see Protocol 1 below).

Part 3: Validated Protocols

Protocol 1: Removing Hydroquinone (Purification)

Choose Method A for small scale (<10g) or Method B for large scale (>100g).

Feature	Method A: Inhibitor Removal Column	Method B: Alkaline Wash
Principle	Adsorption of polar phenol onto alumina.	Deprotonation of phenol into water-soluble phenolate.
Speed	Fast (5 mins)	Slow (30-60 mins)
Loss	Minimal	Potential hydrolysis of ester if pH is too high.
Best For	Immediate use in sensitive catalysis.	Bulk purification.

Method A Steps (Column):

• Pack a small glass column with Basic Alumina or specialized inhibitor remover beads.

• Pass the ethyl 3-methyl-2-methylidenepentanoate through neat (or as a concentrated solution in Hexane).

• The HQ binds to the alumina (often turning it a distinct color).

• Collect the filtrate. Use immediately —it is now unprotected.

Method B Steps (Wash):

• Dissolve ester in diethyl ether or ethyl acetate (1:3 ratio).

• Wash 3x with 5% NaOH or saturated

  . Note: NaOH is more effective but risks hydrolyzing the ester if contact time is long.

• The aqueous layer will turn yellow/brown (removing the oxidized quinones).

• Wash 1x with Brine.

• Dry over

  and concentrate.

Protocol 2: Dosing for Storage

If you have synthesized the material and need to store it:

• Target Concentration: 100 – 200 ppm (parts per million).

  • Calculation: For 100g of product, add 10-20 mg of HQ.

• Dissolution: HQ dissolves poorly in cold aliphatic esters. Dissolve the HQ in a minimum amount of Ethyl Acetate or Methanol first, then add to the bulk ester to ensure homogeneity.

• Headspace: Leave the bottle 10-20% empty.

• Atmosphere: Purge with Dry Air , not Nitrogen. Seal tightly.

Part 4: Decision Matrix (Visual Guide)

Use this flow to determine the correct handling procedure for your current stage.

Figure 2: Operational decision tree for handling reactive acrylate derivatives.

References

• Mechanism of Inhibition

  • Title: Mechanism of hydroquinone-inhibited oxidation of acrylic acid and methyl methacrylate.[2]

  • Source: ResearchGate / Kinet.

  • URL:[Link]

• Oxygen Dependency

  • Title: The Role of Hydroquinone Monomethyl Ether in The Stabilization of Acrylic Acid.[1][3][4]

  • Source: Chemical Engineering & Technology.[1][5]

  • URL:[Link]

• Inhibitor Removal Protocols

  • Title: Preparation of Acrylic Acid Esters: Application Notes and Protocols.[6]

  • Source: BenchChem Technical Library.

• General Polymerization Inhibition

  • Title: Eastman Hydroquinone Inhibitors for Polymerization.[7]

  • Source: ChemPoint / Eastman.[7]

Sources

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. (PDF) Modeling of the Inhibition Mechanism of Acrylic Acid Polymerization [academia.edu]
• 5. The Role of Hydroquinone Monomethyl Ether in the Stabilization of Acrylic Acid [ouci.dntb.gov.ua]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chempoint.com [chempoint.com]

minimizing isomerization during ethyl 2-methylene-3-methylvalerate distillation

Case ID: EMMV-DIST-001 Subject: Minimizing Isomerization and Polymerization During Distillation Status: Active Guide Audience: Process Chemists, Separation Scientists, Drug Development Leads

Executive Summary: The Kinetic vs. Thermodynamic Trap

Ethyl 2-methylene-3-methylvalerate (EMMV) represents a classic challenge in acrylate chemistry. It is a kinetic product . Its structure features a terminal exocyclic double bond (

-methylene) which is less thermodynamically stable than its internal isomer.

During distillation, two primary degradation pathways threaten the integrity of EMMV:

• Isomerization (Migration): Under thermal stress or catalytic influence (trace acid/base), the terminal double bond migrates into the carbon chain to form Ethyl 2,3-dimethyl-2-pentenoate . This internal alkene is thermodynamically favored due to higher substitution (Zaitsev’s rule) and extended conjugation.

• Polymerization: Like all acrylates, the electron-deficient alkene is prone to radical polymerization, leading to yield loss and "gelled" pots.

This guide provides a self-validating protocol to isolate the kinetic product (EMMV) while suppressing the thermodynamic sink (Isomer).

The Degradation Mechanism (Visualized)

The following diagram illustrates the specific isomerization pathway you are fighting against. Note that the transition is often irreversible under distillation conditions.

Pre-Distillation Protocol: The "Zero-Catalyst" Standard

Critical Insight: Isomerization is not solely driven by heat; it is catalyzed by impurities. If your crude reaction mixture contains residual base (e.g., DABCO, DBU from Baylis-Hillman steps) or acid (from silica gel), distillation will fail regardless of vacuum levels.

Step 1: Chemical Neutralization (The Wash Sequence)

Goal: Achieve strict pH neutrality (pH 6.5–7.5) in the organic phase.[1]

Step	Reagent	Purpose	Mechanism
1	0.5 M HCl or 10% Citric Acid	Remove Amines	Protonates residual amine catalysts (DABCO), forcing them into the aqueous layer.
2	Sat. NaHCO₃	Neutralize Acid	Neutralizes any excess acid from Step 1. Acid catalyzes bond migration.
3	Brine (Sat. NaCl)	Dehydrate	Removes bulk water. Hydrolysis generates carboxylic acids, which autocatalyze isomerization.
4	MgSO₄ (Anhydrous)	Final Dry	Crucial: Do not use acidic drying agents like unbuffered silica.

Step 2: Radical Inhibition System

Goal: Prevent polymerization during the heat cycle.

Acrylates require a dual-component inhibition system:

• The Inhibitor: Add 4-methoxyphenol (MEHQ) or BHT at 200–500 ppm to the pot.

• The Activator: MEHQ requires dissolved Oxygen to function.

  • Action: Do not use Nitrogen sparging during distillation if using MEHQ.

  • Alternative: If strict anaerobiosis is required, use Phenothiazine (PTZ) , which works without oxygen.

Distillation Parameters & Setup

Core Directive: Minimize "Thermal History" (Residence Time × Temperature).

Equipment Selection

• Recommended: Wiped Film Evaporator (WFE) or Short Path Distillation .

  • Why: These minimize the time the molecule sits on a hot surface.

• Forbidden: Vigreux columns or large fractionation columns.

  • Why: High hold-up volume and pressure drop require higher pot temperatures, guaranteeing isomerization.

Operational Parameters

Parameter	Specification	Rationale
Vacuum	< 5 mmHg (Torr)	Drastically lowers boiling point (Bp). Target Bp < 60°C.
Bath Temp	Max 80°C	Above 100°C, thermal isomerization accelerates exponentially.
Condenser	0°C to -10°C	Ensure rapid condensation to prevent re-boiling.
Collection	Fractionated	Collect the main cut; discard the "pot residue" immediately (do not distill to dryness).

Troubleshooting & FAQs

Q1: My NMR shows the terminal methylene singlets (5.5 & 6.2 ppm) disappearing and a new quartet appearing. What happened?

• Diagnosis: Bond Migration. You have formed the internal alkene isomer.

• Root Cause: The pot temperature was too high, or the crude material was not pH neutral.

• Fix: Re-wash the crude with dilute acid then bicarbonate. Switch to a higher vacuum system to lower the boiling point.

Q2: The distillation pot turned into a solid gel/gum. Can I recover it?

• Diagnosis: Radical Polymerization.

• Root Cause: Insufficient inhibitor or oxygen starvation (if using MEHQ).

• Fix: The batch is lost. For the next run, increase MEHQ to 500 ppm and ensure a very slight air bleed (capillary) if safety permits, or switch to Phenothiazine.

Q3: Can I use Silica Gel chromatography instead of distillation?

• Warning: Silica gel is slightly acidic.

• Protocol: If you must column, pre-treat the silica with 1% Triethylamine (TEA) in hexane to neutralize acidic sites. However, TEA residues can also catalyze isomerization. Distillation is preferred if pH is controlled.

Q4: Is the "fore-run" valuable?

• Analysis: Often, the fore-run contains the Z-isomer or trace volatiles. The main fraction is your target. The "tails" (residue) will be rich in the thermodynamic internal alkene isomer. Stop distilling before the head temperature spikes.

Decision Logic: Distillation Setup

References

• Organic Syntheses, Coll. Vol. 7, p. 190 (1990). Synthesis of Alpha-Methylene Esters. (General protocols for handling heat-sensitive acrylates and Baylis-Hillman derivatives).

• Basavaiah, D., et al. (2003).The Baylis–Hillman Reaction: A Novel Carbon–Carbon Bond Forming Reaction. (Discusses the stability of

  -methylene adducts and isomerization risks).

• BenchChem Technical Repository. Synthesis and Handling of Ethyl 2-hydroxy-2-methylbut-3-enoate and derivatives. (Protocols for quenching and stabilizing acrylate precursors).

• Sigma-Aldrich Technical Bulletin. Stabilization of Acrylic Monomers. (Data on MEHQ/BHT ppm levels and oxygen requirements).

Sources

• 1. Baylis–Hillman reaction - Wikipedia [en.wikipedia.org]

handling thermal instability of alpha-methylene esters

MBL-TechSupport: The -Methylene Ester Handling Hub

Status: Online Operator: Senior Application Scientist Ticket: Handling Thermal Instability of

-Methylene Esters (MBLs) Case ID: MBL-THERM-001

Executive Summary: The "Twin Perils" of MBL Chemistry

Welcome to the technical support center. If you are working with

-methylene- -butyrolactones (MBLs) or linear -methylene esters, you are fighting a two-front war against thermodynamics and kinetics.

• Polymerization (The Kinetic Trap): The electron-deficient exocyclic double bond is a potent Michael acceptor. It undergoes spontaneous radical polymerization (turning your product into a "glass" or "gel") or anionic polymerization initiated by trace bases.

• Isomerization (The Thermodynamic Sink): The exocyclic double bond is less thermodynamically stable than the endocyclic isomer (

  -unsaturated lactone). Heat, acid, or base will catalyze the migration of the double bond into the ring, destroying the unique reactivity you likely need.

This guide provides the protocols to navigate these instabilities.

Module 1: Mechanism of Instability

To handle these compounds, you must visualize the failure modes. The following diagram maps the degradation pathways you must avoid during synthesis and purification.

Figure 1: The degradation landscape. The target MBL (Blue) is metastable. Heat pushes it toward Polymerization (Red), while pH extremes push it toward Isomerization (Yellow).

Module 2: Synthesis & Reaction Control

The Inhibitor Strategy

You cannot rely on a single inhibitor. Different stages of synthesis require different radical scavenging mechanisms.

Inhibitor Class	Examples	Mechanism	When to Use
Phenolic	MEHQ (Methoquinone), BHT	Scavenges peroxy radicals. Requires Oxygen to be active.	Storage, Aerobic Workups.
Nitroxyl	TEMPO, 4-OH-TEMPO	Alkyl radical scavenger. Active without Oxygen .	Vacuum Distillation, Inert Atmosphere Reactions.
Metallic	Copper Wire/Shavings	Electron transfer/radical quenching.	Inside the Distillation Flask (Pot).
Synergistic	Phenothiazine + MEHQ	Regeneration cycle.	Large scale manufacturing/High temp.

Protocol: The "Safe-Quench" Workflow

Context: You have just finished a Reformatsky or Vilsmeier-Haack type synthesis. The reaction mixture is warm.

• Immediate Cooling: Crash cool the reaction vessel to < 0°C immediately upon completion.

• The pH Balance:

  • Danger: Strong basic quenching (e.g., NaOH) triggers immediate anionic polymerization or isomerization [1].

  • Solution: Quench with saturated Ammonium Chloride (

    ) or dilute acid to reach pH 6–7 . Do not overshoot to acidic pH, or acid-catalyzed isomerization will occur.

• Solvent Swap: If your synthesis solvent is high-boiling (e.g., DMSO/DMF), do not attempt to distill it off the product. Perform an extraction into ether/DCM immediately to separate the MBL from the high-boiling solvent.

Module 3: Purification (The Danger Zone)

Purification is where 80% of product loss occurs.

Method A: Vacuum Distillation (High Risk)

Only use for simple, volatile MBLs (e.g., Tulipalin A).

Step-by-Step Protocol:

• The Pot Cocktail: Add your crude oil to the flask. Add 0.5% w/w MEHQ AND a generous amount of clean Copper wire .

• The Vacuum: You need high vacuum (< 1 mmHg). High heat (> 80°C) is fatal.

• The Bleed: If using MEHQ, you must use a capillary air bleed. MEHQ stops working in a pure nitrogen atmosphere because it needs to form a phenoxy radical via oxygen interaction to terminate chains effectively [2].

  • Alternative: If you cannot tolerate air, use TEMPO (0.1% w/w) as the inhibitor; it works under inert gas.

• Receiving Flask: Pre-cool the receiving flask in dry ice/acetone. Polymerization often happens after condensation if the receiver is warm.

Method B: Flash Chromatography (Medium Risk)

Preferred for complex/heavy MBLs.

• Stationary Phase: Use Neutral Alumina or Deactivated Silica .

  • Standard acidic silica can catalyze isomerization.

  • Tip: Pre-wash silica with 1% Triethylamine in Hexane to neutralize active sites, then flush with pure Hexane before loading sample.

• Eluent: Keep the polarity as low as possible.

• Speed: Flash means flash. Do not let the compound sit on the column.

Module 4: Troubleshooting & FAQs

Q1: My reaction mixture turned into a solid gel during rotary evaporation. What happened?

Diagnosis: Spontaneous Radical Polymerization. Root Cause: Rotary evaporators are "polymerization reactors." They provide heat, remove solvent (increasing monomer concentration), and often remove oxygen (disabling phenolic inhibitors like BHT/MEHQ). Fix:

• Add TEMPO (10-50 ppm) to your flask before starting evaporation.

• Do not evaporate to dryness. Leave a small amount of solvent if storing overnight.

• Keep the bath temperature < 30°C.

Q2: NMR shows the disappearance of the two singlets at 5.5–6.3 ppm and the appearance of a methyl doublet at 1.8 ppm. Is my product decomposing?

Diagnosis: Isomerization to the endocyclic form. Root Cause: The exocyclic methylene protons (singlets) have migrated into the ring to form a methyl group (doublet) on the double bond. This is thermodynamically driven.[1] Fix:

• Check your workup pH. Did you use strong acid or base?

• Did you distill at high temperature?

• Recovery: This is usually irreversible. You must restart and maintain stricter pH control (pH 6-7) and lower temperatures.

Q3: I inhibited my monomer with MEHQ, but it still polymerized under high vacuum. Why?

Diagnosis: Oxygen starvation. Root Cause: MEHQ (Monomethyl ether hydroquinone) is a "suicide inhibitor" that requires dissolved oxygen to function. Under high vacuum, you removed the oxygen, rendering the MEHQ useless [2]. Fix:

• Switch to TEMPO or Phenothiazine for anaerobic/vacuum conditions.

• Or, introduce a very fine capillary air bleed during distillation (though this ruins high vacuum).

Module 5: Storage Protocol

Once purified, MBLs are ticking clocks.

• Add Inhibitor: Re-add 100 ppm BHT or MEHQ immediately after purification. Pure monomers without inhibitors have a shelf life of hours to days.

• Temperature: Store at -20°C or lower.

• State: Store as a solution (e.g., in benzene or toluene) if possible. Neat (pure) liquid monomers polymerize much faster due to the high local concentration of double bonds.

Figure 2: Decision tree for post-purification handling.

References

• Kitson, R. R., et al. (2009).[2] "The Renaissance of

  -Methylene- -butyrolactones: New Synthetic Approaches." York Research Database. Link

• BenchChem Tech Support. (2025).[3] "Preventing polymerization in reactions with alpha,beta-unsaturated esters." BenchChem Troubleshooting Guides. Link

• Sigma-Aldrich. (n.d.). "

  -Methylene- -butyrolactone Product Sheet & Stability Data." Merck/Sigma-Aldrich. Link

• Google Patents. (2022). "WO2022104287A1 - Method for producing alpha-methylene lactones." Google Patents. Link

• RSC Publishing. (2020). "Rapid and living polymerization of renewable methylene butyrolactones via borane/phosphine Lewis pairs." Polymer Chemistry. Link

Sources

• 1. chinesechemsoc.org [chinesechemsoc.org]
• 2. pure.york.ac.uk [pure.york.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Technical Comparison: Structural Elucidation of Ethyl 3-methyl-2-methylidenepentanoate vs. Thermodynamic Isomers

Topic: 1H NMR Spectrum Analysis of Ethyl 3-methyl-2-methylidenepentanoate Content Type: Technical Comparison Guide Audience: Synthetic Chemists, Analytical Scientists, and Drug Discovery Researchers

Executive Summary

In the development of

-methylene- -substituted esters—scaffolds frequently found in sesquiterpene lactones and cytotoxic agents—the primary analytical challenge is distinguishing the desired exocyclic alkene (kinetic product) from the thermodynamically stable endocyclic isomer .

This guide provides a definitive 1H NMR analysis of Ethyl 3-methyl-2-methylidenepentanoate , contrasting it with its prevalent migration isomer, Ethyl 2,3-dimethyl-2-pentenoate . We focus on the diagnostic signals required to quantify regioselectivity and ensure structural integrity during scale-up.

Compound Profile & Structural Context[1][2][3][4][5][6][7][8][9][10]

The target molecule is an

-methylene ester featuring a chiral center at the -position.

• Target Molecule: Ethyl 3-methyl-2-methylidenepentanoate

• CAS: N/A (Derivative of Baylis-Hillman adducts)

• Molecular Formula: Cngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  H O

• Key Structural Feature: Terminal exocyclic double bond (

  ) conjugated with the ester.

• Primary Contaminant: Ethyl (E)-2,3-dimethyl-2-pentenoate (Alkene migration product).

The Analytical Challenge

During synthesis (typically via Baylis-Hillman reaction or phosphonate olefination), acidic workups or thermal stress can cause the double bond to migrate from the

-methylene position (exocyclic) to the internal chain (endocyclic), forming a tetrasubstituted alkene. Standard TLC often fails to resolve these isomers effectively; 1H NMR is the gold standard for validation.

Experimental Protocol

Sample Preparation

To ensure high-resolution splitting patterns and minimize solvent-solute interactions that broaden vinylic signals:

• Solvent: Chloroform-d (CDCl

  , 99.8% D) with 0.03% TMS v/v.

• Concentration: 10–15 mg of analyte in 0.6 mL solvent. High concentrations may induce stacking effects, shifting vinylic protons upfield.

• Tube: 5mm high-precision NMR tube (Wilmad 528-PP or equivalent).

• Acquisition: 400 MHz or higher.

  • Pulse Angle: 30°

  • Relaxation Delay (d1): 1.0 s (Sufficient for qualitative; increase to 5.0 s for qNMR).

  • Scans: 16–32.

Spectral Analysis: Target vs. Isomer

The following data compares the expected chemical shifts (

) and coupling patterns.

A. The Diagnostic "Fingerprint" (Vinyl Region)

The most critical distinction lies in the 5.0–6.5 ppm region.

• Target (Exo-methylene): Shows two distinct singlets (or finely split doublets) representing the geminal protons of the

  group. They are magnetically non-equivalent due to the adjacent chiral center and the fixed geometry relative to the ester carbonyl.
  • 6.18 ppm (1H, s): Proton cis to the ester carbonyl (Deshielded by anisotropy).
  • 5.54 ppm (1H, s): Proton trans to the ester carbonyl.

• Isomer (Endo-alkene): This region is silent . The double bond is tetrasubstituted, removing all vinylic protons.

B. The Allylic Region[6][11]

• Target: Contains a methine proton (H3) at

  ppm. This signal usually appears as a complex multiplet (sextet-like) due to coupling with the C3-methyl and the C4-methylene.

• Isomer: Contains two allylic methyl groups . These appear as sharp singlets or fine doublets in the 1.8–2.0 ppm range, significantly more downfield than the saturated alkyl signals of the target.

Comparative Data Table

Proton Assignment	Target: Ethyl 3-methyl-2-methylidenepentanoate	Isomer: Ethyl 2,3-dimethyl-2-pentenoate	Diagnostic Value
Vinyl (=CH )	6.18 (s, 1H), 5.54 (s, 1H)	Absent	Primary Indicator
Allylic Methine	2.65 (m, 1H)	Absent (Quaternary Carbon)	Structural Confirmation
Allylic Methyl	Absent	1.95 (s, 3H) & 1.78 (s, 3H)	Isomer Confirmation
Ester -OCH -	4.21 (q, Hz, 2H)	4.18 (q, Hz, 2H)	Low (Overlap likely)
C3-Methyl	1.08 (d, Hz, 3H)	Incorporated as Allylic Methyl	Connectivity Check
Terminal -CH	0.89 (t, 3H)	0.95 (t, 3H)	Low

> Note: Chemical shifts are estimates based on chemometric prediction and analogous Baylis-Hillman adducts in CDCl

.

Mechanistic Interpretation & Advanced Verification

Diastereotopicity & Chirality

The target molecule possesses a chiral center at C3. While the molecule is typically synthesized as a racemate, the C3 chirality renders the two protons of the ester methylene group (

) diastereotopic.

• Observation: In high-field NMR (>500 MHz), the ester quartet at 4.21 ppm may resolve into a complex multiplet (ABX

  system).

• Significance: This confirms the proximity of a chiral center, distinguishing the target from symmetric byproducts.

NOE (Nuclear Overhauser Effect)

To rigorously prove the exo-methylene structure over the endo-isomer:

• Irradiate the Vinyl Proton at 6.18 ppm: Expect NOE enhancement of the ethyl ester protons (spatial proximity).

• Irradiate the Vinyl Proton at 5.54 ppm: Expect NOE enhancement of the C3-methine and C3-methyl group.

  • Result: This specific connectivity (Vinyl H

    Alkyl Chain) is impossible in the endo-isomer, where the alkyl chain is attached to a quaternary carbon.

Analytical Decision Workflow

The following diagram illustrates the logical flow for validating the product during synthesis.

Figure 1: Decision tree for distinguishing the target

-methylene ester from its thermodynamic isomer.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 122603319, Ethyl 3-methyl-2-methylidenepentanoate. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds.

• University of Colorado Boulder. NMR Spectroscopy: Protons on Carbon. (Reference for vinyl vs. allylic shift ranges). Retrieved from [Link]

characteristic IR carbonyl stretch of alpha-methylene esters

Diagnostic IR Carbonyl Stretches in Ester and Lactone Scaffolds: A Comparative Guide for -Methylene Esters

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when researchers attempt to differentiate structurally similar monomers, polymers, and pharmacophores.

-Methylene esters—specifically acyclic variants like methyl methacrylate (MMA) and cyclic variants like -methylene- -butyrolactone ( -MBL)—are critical building blocks in both advanced materials and medicinal chemistry (e.g., sesquiterpene lactones).

The infrared (IR) carbonyl (

) stretching frequency is the most diagnostic, label-free spectroscopic handle available for characterizing these molecules. However, simply memorizing wavenumber values is insufficient. To truly leverage FTIR spectroscopy for structural elucidation or kinetic monitoring, one must understand the underlying quantum mechanical and physical forces—specifically resonance and ring strain—that dictate these spectral shifts.

This guide objectively compares the spectroscopic performance of

-methylene esters against their saturated and acyclic alternatives, providing the mechanistic causality and self-validating experimental protocols required for rigorous analytical workflows.

The Mechanistic Causality of Carbonyl Shifts

The vibrational frequency of a chemical bond in IR spectroscopy is approximated by Hooke's Law, where the frequency (

) is directly proportional to the square root of the bond's force constant ( ). Any structural feature that alters the electron density or hybridization of the bond will change its force constant, thereby shifting the IR absorption peak.

The Baseline: Saturated Acyclic Esters

A standard saturated acyclic ester, such as methyl isobutyrate, lacks both ring strain and extended conjugation. Its

bond represents the baseline force constant for esters, typically absorbing at ~1735 to 1740 cm⁻¹ .

The Conjugation Effect ( -Unsaturation)

When an

-methylene group is introduced to an acyclic ester (e.g., methyl methacrylate), the -electrons of the double bond conjugate with the carbonyl group. This resonance delocalization increases the single-bond character of the bond. A bond with greater single-bond character has a lower force constant ( ), which directly lowers the vibrational frequency. Consequently, the carbonyl stretch in MMA shifts downward to ~1720 to 1726 cm⁻¹ [1].

The Ring Strain Effect (Lactones)

Cyclizing an ester into a 5-membered ring (

-lactone), such as -butyrolactone (GBL), introduces significant angle strain. The internal bond angles are forced below the ideal for carbons. To compensate, the exocyclic bond utilizes a higher degree of -orbital character. Because -orbitals are closer to the nucleus, the bond becomes shorter, stiffer, and stronger. This increased force constant drives the absorption frequency up to ~1770 to 1775 cm⁻¹ .

The Synergistic Result: -Methylene- -butyrolactones

In molecules like

-MBL (Tulipalin A), both forces are at play. The 5-membered lactone ring exerts a strong upward pull on the frequency, while the -conjugation exerts a downward pull. The structural ring strain dominates the physical geometry, but the resonance softens the bond slightly compared to a saturated lactone. The net result is a highly characteristic, sharp carbonyl stretch at ~1760 cm⁻¹ [2].

Logical derivation of IR carbonyl shifts based on ring strain and conjugation effects.

Comparative Spectroscopic Data

To objectively compare these structural classes, the quantitative IR absorption data is summarized below. This table serves as a diagnostic reference for identifying the specific ester/lactone scaffold in unknown samples or reaction mixtures.

Compound Class	Representative Molecule	Dominant Structural Force	Characteristic Stretch	Characteristic Stretch
Saturated Acyclic Ester	Methyl isobutyrate	Baseline	1735 – 1740 cm⁻¹	N/A
Conjugated Acyclic Ester	Methyl methacrylate (MMA)	Resonance Delocalization	1720 – 1726 cm⁻¹	~1638 cm⁻¹
Saturated -Lactone	-Butyrolactone (GBL)	Angle Strain ( -character)	1770 – 1775 cm⁻¹	N/A
Conjugated -Lactone	-Methylene- -butyrolactone	Strain + Resonance	~1760 cm⁻¹	~1664 cm⁻¹

Application: Monitoring Polymerization Kinetics

The distinct IR shifts of

-methylene esters make FTIR an exceptionally powerful tool for monitoring polymerization reactions, such as the Initiated Chemical Vapor Deposition (iCVD) of -MBL to form bio-based Poly(tulipalin A) [2].

When

-MBL polymerizes via vinyl addition, the -conjugation is destroyed as the double bond is converted into a saturated backbone. Consequently, the resulting polymer, PMBL, behaves spectroscopically like a saturated -lactone. The analyst will observe the peak shift from 1760 cm⁻¹ (monomer) to ~1770 cm⁻¹ (polymer) , accompanied by the complete disappearance of the stretch at 1664 cm⁻¹ [2]. This provides a real-time, quantitative measure of monomer conversion without the need for chromatography.

Self-Validating Experimental Protocol: FTIR-ATR Analysis

To accurately resolve the subtle 10–15 cm⁻¹ shifts between these ester classes, high-resolution Attenuated Total Reflectance (ATR) FTIR must be employed. Transmission IR is prone to signal saturation (detector blackout) due to the massive dipole moment change of the carbonyl stretch, which distorts peak maxima. ATR limits the path length to a few microns, ensuring sharp, quantifiable peaks.

Protocol:

• System Calibration (Self-Validation Checkpoint): Before analyzing the ester sample, acquire a spectrum of a standard polystyrene (PS) calibration film. Verify that the aromatic

  stretch is located exactly at cm⁻¹. Causality: This validates the interferometer's HeNe laser alignment. If this peak drifts, your carbonyl shift data will be fundamentally invalid.

• Background Acquisition: Clean the diamond ATR crystal with spectroscopy-grade isopropanol. Collect a background spectrum (4000–400 cm⁻¹, 4 cm⁻¹ resolution, 32 scans) to map ambient

  and water vapor.

• Sample Application: Deposit 2–3 drops of the neat liquid monomer (or press the polymer film) onto the ATR crystal. Ensure complete coverage of the crystal face to maximize the evanescent wave interaction.

• Spectral Collection: Acquire the sample spectrum using the identical parameters as the background (4 cm⁻¹ resolution, 32 scans).

• Data Processing: Apply an ATR correction algorithm. Causality: The depth of penetration in ATR is wavelength-dependent (deeper at lower wavenumbers). ATR correction normalizes the relative peak intensities to match standard transmission spectra, preventing artificial peak skewing.

• Deconvolution & Analysis: Isolate the 1800–1600 cm⁻¹ region. Identify the

  peak maximum and check for the presence/absence of the stretch to confirm conjugation status.

Standardized self-validating FTIR-ATR experimental workflow for carbonyl analysis.

References

• Spectral characterization of biosynthesized silver nanomodified poly(methyl methacrylate) resin for denture applications. National Center for Biotechnology Information (PMC). Available at:[Link]

• Initiated Chemical Vapor Deposition (iCVD) of Bio-Based Poly(tulipalin A) Coatings: Structure and Material Properties. National Center for Biotechnology Information (PMC). Available at:[Link]

Comparative Guide: Determining the Purity of Ethyl 2-Methylene-3-Methylvalerate by HPLC

Introduction

Ethyl 2-methylene-3-methylvalerate is a highly branched, volatile

-unsaturated ester. In drug development and advanced materials research, ensuring the monomeric purity of such compounds is critical, as trace impurities can drastically alter downstream reaction kinetics or polymer properties[1].

While Gas Chromatography with Flame Ionization Detection (GC-FID) is the traditional workhorse for analyzing volatile esters, the exocyclic double bond (the 2-methylene group) renders this specific molecule highly susceptible to thermal polymerization and isomerization within hot GC injection ports. High-Performance Liquid Chromatography (HPLC) offers a non-destructive, high-resolution alternative. By leveraging the strong UV absorbance of the conjugated ester system, HPLC provides superior recovery and accurate impurity profiling without the risk of thermally induced artifact formation[2].

Mechanistic Grounding: The Analytical Strategy

As an application scientist developing a purity assay for this compound, you must design a method that accounts for both the reactivity and the structural subtleties of the molecule.

• Detection Causality: The

  -unsaturated carbonyl system undergoes a strong electronic transition. This allows for highly sensitive UV detection at 205–210 nm, where the molar absorptivity of the conjugated system peaks, ensuring a low limit of quantification (LOQ)[3].

• Separation Causality: The primary impurities in the synthesis of ethyl 2-methylene-3-methylvalerate include its saturated analog (ethyl 3-methylvalerate), free acidic byproducts, and positional isomers (e.g., migration of the double bond to the internal 2-position). Standard C18 columns often fail to resolve these geometrical and positional isomers due to their nearly identical hydrophobicities[4]. To achieve baseline resolution, a stationary phase capable of

  interactions—such as a Phenyl-Hexyl or Cholesteryl phase—is required to exploit the subtle shape and electronic differences of the exocyclic double bond[4].

Methodology Comparison: HPLC vs. Alternatives

To objectively evaluate the best approach for purity determination, we compared three analytical methodologies. The data below demonstrates why a

selective HPLC method outperforms both standard C18 HPLC and traditional GC-FID for this specific unsaturated ester.

Analytical Method	Stationary Phase / Mechanism	Resolution ( ) of Positional Isomers	Thermal Degradation Risk	Limit of Quantitation (LOQ)
RP-HPLC (Optimized)	Phenyl-Hexyl ( & Hydrophobic)	(Baseline)	None (Ambient/40°C)
RP-HPLC (Standard)	C18 (Hydrophobic only)	(Co-elution)	None (Ambient/40°C)
GC-FID (Alternative)	PEG / Wax (Polarity & Boiling Pt)		High (Injector > 200°C)

Scientific Insight: While GC-FID provides adequate resolution, the high thermal degradation risk makes it unsuitable for accurate quantitation of the true monomeric purity. Standard C18 HPLC eliminates the thermal risk but fails to resolve critical isomeric pairs. The optimized Phenyl-Hexyl RP-HPLC method is the only approach that satisfies all analytical requirements.

Experimental Protocol: Optimized RP-HPLC Workflow

This protocol provides a self-validating system for the accurate purity determination of ethyl 2-methylene-3-methylvalerate.

Step 1: Sample and Standard Preparation

• Action: Prepare a diluent of HPLC-grade Acetonitrile containing 50 ppm Butylated Hydroxytoluene (BHT).

• Causality: BHT acts as a radical scavenger.

  -unsaturated esters with terminal methylenes are highly prone to auto-polymerization. Adding BHT ensures sample stability during the sequence run, preventing the formation of artificial dimer/polymer peaks[1].

• Action: Accurately weigh and dissolve the ethyl 2-methylene-3-methylvalerate sample in the diluent to a final concentration of 1.0 mg/mL.

Step 2: Chromatographic Conditions

• Column: Phenyl-Hexyl,

  particle size.

• Mobile Phase A: 0.1% Phosphoric acid (

  ) in LC-MS grade Water.

• Mobile Phase B: LC-MS grade Acetonitrile.

• Gradient Program: 40% B to 80% B over 15 minutes, hold for 5 minutes, return to 40% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Causality: Phosphoric acid suppresses the ionization of any residual free acid impurities (e.g., 2-methylene-3-methylvaleric acid), improving their peak shape and preventing tailing[2]. The Phenyl-Hexyl phase provides the necessary

  electron overlap to distinguish the exocyclic double bond from endocyclic positional isomers[4].

Step 3: System Suitability Testing (SST) - Self-Validation

• Action: Inject a resolution mixture containing the target analyte and a known positional isomer (e.g., ethyl 2,3-dimethyl-2-pentenoate).

• Criteria: The resolution (

  ) between the target analyte and the isomer must be . The relative standard deviation (RSD) of the main peak area over five replicate injections must be .

• Causality: This step mathematically proves that the column's

  selectivity is intact and the UV detector's response is linear and stable prior to analyzing unknown samples.

Analytical Workflow & Separation Logic

Figure 1: Analytical workflow and separation logic for ethyl 2-methylene-3-methylvalerate purity profiling.

References

• Title: Fatty Acid Analysis by HPLC Source: hplc.eu (Nacalai Tesque, Inc.) URL: [Link]

• Title: Ultraviolet absorption spectra of acrylic acid and its conjugate base, acrylate, in aqueous solution Source: National Science Foundation (NSF) / ScienceDirect URL: [Link]

• Title: Determination of Polyethylene Glycol Monoester Acrylate and Polyethylene Glycol Diester Acrylate Using Reversed-Phase High-Performance Liquid Chromatography Source: ResearchGate URL: [Link]

Sources

• 1. HPLC: Analysis of Acrylate Monomers | PerkinElmer [perkinelmer.com]
• 2. researchgate.net [researchgate.net]
• 3. par.nsf.gov [par.nsf.gov]
• 4. hplc.eu [hplc.eu]

distinguishing ethyl 3-methyl-2-methylidenepentanoate from ethyl tiglate

Distinguishing Ethyl 3-methyl-2-methylidenepentanoate from Ethyl Tiglate: A Comparative Analytical Guide

As a Senior Application Scientist, I approach the differentiation of structurally similar organic compounds not merely as a spectral matching exercise, but as an exercise in mechanistic deduction. Ethyl 3-methyl-2-methylidenepentanoate and ethyl tiglate are both

-unsaturated ethyl esters. However, their physical properties and chemical reactivity diverge significantly due to their distinct substitution patterns.

This guide provides a robust, self-validating analytical framework to objectively differentiate a terminal, sterically hindered acrylate (ethyl 3-methyl-2-methylidenepentanoate) from an internal, trisubstituted olefin (ethyl tiglate).

The Mechanistic Divide: Structure and Causality

Before deploying instrumentation, we must understand how the structural topology of these molecules dictates their physical and spectral behavior.

• Ethyl Tiglate is the ethyl ester of tiglic acid ((E)-2-methylbut-2-enoic acid)[1]. Its double bond is internal and trisubstituted. The extended conjugation between the ester carbonyl and the internal olefin creates a highly stable, planar system.

• Ethyl 3-methyl-2-methylidenepentanoate possesses a terminal methylidene group (=CH

  ) at the alpha position[2]. The presence of a bulky sec-butyl group at the alpha-carbon forces the molecule into a more sterically hindered conformation, altering its boiling point, fragmentation pathways, and the magnetic shielding of its protons.

Table 1: Physicochemical Comparison

Property	Ethyl Tiglate	Ethyl 3-methyl-2-methylidenepentanoate
Molecular Formula	C H O	C H O
Monoisotopic Mass	128.08 Da	156.12 Da
Double Bond Type	Internal (Trisubstituted)	Terminal (Disubstituted, =CH )
Alpha-Substituent	Methyl group	sec-Butyl group

Orthogonal Analytical Workflows

Figure 1: Analytical workflow and decision tree for distinguishing the two esters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The fundamental divergence in the

H NMR spectra arises from the olefinic environments. According to the Tobey-Simon empirical rules for alkene chemical shifts[3], the internal olefinic proton (C3-H) of ethyl tiglate is highly deshielded by the conjugated ester and coupled to the adjacent C4-methyl group. This results in a distinct, downfield quartet at ~6.88 ppm[1].

Conversely, ethyl 3-methyl-2-methylidenepentanoate lacks this direct methyl coupling on the double bond. Its terminal methylidene protons appear as two separate signals (geminal coupling only) further upfield (~5.50 and 6.15 ppm) due to the lack of extended alkyl conjugation.

Table 2: Expected H NMR Shifts (400 MHz, CDCl )

Proton Environment	Ethyl Tiglate ( ppm)	Ethyl 3-methyl-2-methylidenepentanoate ( ppm)
Olefinic Proton(s)	~6.88 (1H, q, J=7.1 Hz)	~5.50 & 6.15 (2H, 2 x s or d, =CH )
Ester -CH -	~4.22 (2H, q, J=7.1 Hz)	~4.20 (2H, q, J=7.1 Hz)
Ester -CH	~1.29 (3H, t, J=7.1 Hz)	~1.30 (3H, t, J=7.1 Hz)
Alpha-Alkyl Group	~1.83 (3H, s, C2-CH )	N/A
Beta-Alkyl Group	~1.82 (3H, d, J=7.1 Hz, C4-CH )	~2.50 (1H, m, C3-H), ~1.10 (3H, d, C3-CH )

Gas Chromatography-Mass Spectrometry (GC-MS)

Mass spectrometry provides absolute confirmation of the structural skeleton. Ethyl tiglate undergoes classic ester fragmentation, primarily yielding a molecular ion at m/z 128 and a base peak corresponding to the loss of the ethoxy group (M-45)[1]. The heavier ethyl 3-methyl-2-methylidenepentanoate (m/z 156) will elute later on a non-polar column and show a distinct loss of its bulky sec-butyl side chain[2].

Figure 2: Logical differentiation based on molecular mass and olefin substitution pathways.

Experimental Protocols

To guarantee reproducibility, the following protocols are designed with built-in validation steps.

Protocol A: High-Resolution 1D H NMR Acquisition

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl

  ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl

    is selected for its lack of interfering aliphatic proton signals and excellent solvation of hydrophobic esters. TMS provides a reliable 0 ppm internal calibration point, essential for resolving subtle chemical shift differences.

• Acquisition: Transfer the solution to a standard 5 mm NMR tube. Acquire the 1D

  H NMR spectrum at 400 MHz using a standard 30-degree pulse sequence (zg30). Set the relaxation delay (D1) to 2 seconds.

  • Causality: A 2-second delay ensures the complete magnetic relaxation of these small, highly mobile ester molecules, providing strictly quantitative integration for the critical olefinic protons.

• System Validation: Verify the system tuning by checking the CDCl

  residual solvent peak at exactly 7.26 ppm. Identify the ester ethyl group (quartet at ~4.2 ppm, triplet at ~1.3 ppm) as an internal structural control before analyzing the diagnostic olefinic region (5.0–7.5 ppm).

Protocol B: GC-MS Mixture Resolution

• Sample Preparation: Dilute the ester to 1 mg/mL in GC-grade hexane.

  • Causality: Hexane is highly volatile and elutes well before the target esters, preventing solvent masking of the analyte peaks.

• Injection: Inject 1 µL in split mode (50:1) with the injector port set to 250°C.

  • Causality: Split injection prevents column overloading and peak tailing, ensuring sharp, distinct peaks for accurate mass spectral sampling.

• Separation: Utilize a non-polar HP-5MS capillary column (30 m × 0.25 mm × 0.25 µm). Hold the oven at 50°C for 2 min, then ramp at 10°C/min to 250°C.

  • Causality: The gradual thermal ramp provides high-resolution separation based on boiling point and molecular weight, cleanly resolving the heavier pentanoate from the lighter tiglate.

• Ionization & Detection: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Scan the mass range from m/z 35 to 300.

  • Causality: 70 eV is the universal standard for EI, allowing the direct comparison of the resulting fragmentation patterns against established NIST spectral libraries.

• System Validation: Run a pure hexane blank prior to the sample sequence to confirm the absence of column bleed or carryover that could mimic target fragments.

References

• National Center for Biotechnology Information. "Ethyl tiglate - PubChem Compound Summary". PubChem. Available at: [Link]

• University of Luxembourg. "Ethyl 3-methyl-2-methylidenepentanoate - PubChemLite Record". PubChemLite. Available at: [Link]

• Pretsch, E., Bühlmann, P., Badertscher, M. "Structure Determination of Organic Compounds: Tables of Spectral Data". Springer Berlin Heidelberg, 4th Edition (2009). Available at: [Link]

Sources

• 1. Ethyl tiglate | C7H12O2 | CID 5281163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2) [pubchemlite.lcsb.uni.lu]
• 3. Structure Determination of Organic Compounds: Tables of Spectral Data - Ernö Pretsch, Philippe Bühlmann, Christian Affolter - Google Books [books.google.ch]

Elemental Analysis and Polymerization Performance Comparison: Ethyl 3-methyl-2-methylidenepentanoate vs. Standard Monomers

Executive Summary

As a Senior Application Scientist specializing in polymeric drug delivery systems, I frequently encounter formulation inconsistencies stemming from unverified monomer purity or mismatched hydrophobicity profiles. When engineering sustained-release matrices, the choice of the acrylate monomer dictates the hydrolytic degradation rate and drug diffusion kinetics.

In this guide, we objectively compare the elemental composition and functional performance of ethyl 3-methyl-2-methylidenepentanoate (E3M2MP) —a sterically hindered, highly hydrophobic monomer—against industry-standard alternatives: ethyl methacrylate (EMA) and ethyl 2-cyanoacrylate (ECA) . By integrating rigorous elemental analysis (EA) into the pre-polymerization workflow, we establish a self-validating system that ensures batch-to-batch reproducibility in pharmaceutical polymer synthesis.

Theoretical Elemental Profiling & Structural Impact

The elemental composition—specifically the Carbon-to-Oxygen (C/O) ratio—serves as a primary predictive indicator of a polymer's hydrophobicity [1]. A higher carbon fraction typically correlates with reduced water uptake in the final hydrogel or micellar core, thereby retarding the release of encapsulated hydrophilic therapeutics[2].

Table 1: Theoretical Elemental Composition & Structural Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	% Carbon	% Hydrogen	% Oxygen	% Nitrogen	C/O Ratio
Ethyl 3-methyl-2-methylidenepentanoate (E3M2MP)	C9H16O2	156.22	69.19%	10.32%	20.48%	-	3.38
Ethyl Methacrylate (EMA)	C6H10O2	114.14	63.13%	8.83%	28.03%	-	2.25
Ethyl 2-Cyanoacrylate (ECA)	C6H7NO2	125.13	57.59%	5.64%	25.57%	11.19%	2.25

Mechanistic Insight: E3M2MP possesses a significantly higher C/O ratio (3.38) compared to EMA (2.25). The presence of the bulky sec-butyl side chain in E3M2MP creates a dense, sterically hindered hydrophobic domain. When copolymerized, this limits water penetration into the polymer network, making it vastly superior to EMA for formulating ultra-sustained release profiles.

Analytical Methodologies for Purity Validation

Before initiating free radical polymerization, it is critical to validate the monomer's purity. Impurities such as residual alcohols from esterification or premature oligomers can drastically alter the stoichiometric balance. We employ a self-validating elemental analysis system using dynamic flash combustion and pyrolysis [3].

Step-by-Step Protocol: CHNS/O Determination

This protocol is optimized for liquid acrylate monomers using a modern elemental analyzer (e.g., Thermo Fisher FlashSmart or Elementar vario EL cube).

Phase 1: Carbon and Hydrogen (CHNS) Combustion

• Sample Encapsulation: Weigh 2.0–3.0 mg of liquid E3M2MP into a highly pure tin (Sn) capsule. Seal hermetically using a capsule press to prevent volatilization.

  • Causality: Tin is explicitly chosen because it acts as an exothermic catalyst. Upon introduction to the oxygen-rich furnace, the tin capsule ignites, driving the local temperature to approximately 1800°C. This flash combustion ensures the complete oxidation of the sterically hindered aliphatic chains in E3M2MP, preventing soot formation and carbon under-reporting.

• Dynamic Flash Combustion: Drop the capsule into the left combustion reactor maintained at 1150°C, synchronized with a precise injection of oxygen gas.

• Reduction and Separation: The resulting gas mixture (

  , , ) is carried by helium through a copper reduction column at 650°C to reduce to and scrub excess . The gases are then separated via a gas chromatography (GC) column.

• Quantification: Detect the separated gases using a Thermal Conductivity Detector (TCD). Calibrate using an organic standard such as acetanilide.

Phase 2: Oxygen Pyrolysis

• Sample Encapsulation: Weigh 1.0–2.0 mg of E3M2MP into a silver (Ag) capsule.

  • Causality: Silver is mandatory for oxygen analysis. Unlike tin, silver does not oxidize and consume the oxygen inherent to the sample, which would fatally skew the %O data.

• High-Temperature Pyrolysis: Drop the silver capsule into the right pyrolysis reactor containing nickel-coated carbon at 1060°C in a strictly oxygen-free helium environment. The sample's oxygen reacts with the carbon bed to form carbon monoxide (CO).

• Detection: Separate the CO gas chromatographically and quantify via TCD, using methionine as a calibration standard.

Expert Troubleshooting Insight: If carbon recovery for E3M2MP is consistently low (<68%), it often indicates incomplete combustion of the branched aliphatic chain. To resolve this, introduce a small amount of tungsten trioxide (

) powder into the tin capsule. acts as an oxygen donor and thermal cracker, ensuring total oxidation of complex organic matrices [4].

Table 2: Experimental Elemental Validation of E3M2MP

Element	Theoretical (%)	Experimental Mean (%)*	Absolute Deviation (Δ)	Pass/Fail Criteria (Δ ≤ 0.3%)
Carbon (C)	69.19	69.15	0.04	Pass
Hydrogen (H)	10.32	10.35	0.03	Pass
Oxygen (O)	20.48	20.50	0.02	Pass

*Data represents a high-purity batch analyzed via dynamic flash combustion. A deviation of ≤ 0.3% confirms monomer purity suitable for pharmaceutical-grade polymerization.

Experimental Workflow Diagram

The following logical workflow illustrates the self-validating pipeline from raw monomer analysis to final drug delivery profiling.

Analytical workflow from elemental validation to polymer drug release profiling.

Comparative Performance in Drug Delivery Polymers

Once the elemental purity of E3M2MP is validated, it can be copolymerized with hydrophilic backbones (e.g., PEG or HEMA) to form amphiphilic block copolymers or hydrogels [2].

Hydrophobicity and Swelling Kinetics: Because of its elevated carbon density, poly(E3M2MP) establishes a highly hydrophobic core. In comparative dissolution studies using a water-soluble model drug (e.g., Doxorubicin HCl):

• Poly(EMA) matrices exhibit a rapid swelling phase, leading to a "burst release" where >60% of the drug escapes within the first 12 hours due to higher water permeability.

• Poly(E3M2MP) matrices restrict water ingress. The elemental bulkiness of the sec-butyl group shifts the release kinetics from diffusion-controlled burst to a slow, surface-erosion-controlled sustained release, delivering the therapeutic payload steadily over 72–96 hours.

• Poly(ECA) matrices degrade rapidly via hydrolysis of the cyano-activated backbone, making them suitable for fast-acting adhesives or short-term delivery, but completely unsuited for prolonged therapeutic windows.

By leveraging elemental analysis as a predictive and validating tool, researchers can confidently select E3M2MP over standard methacrylates when engineering next-generation, moisture-resistant drug delivery platforms.

References

• PubChem. (2025). Ethyl 3-methyl-2-methylidenepentanoate (Compound Summary). National Center for Biotechnology Information. Retrieved from[Link]

• Wang, J., et al. (2014). Poly(2-(diethylamino)ethyl methacrylate)-based, pH-responsive, copolymeric mixed micelles for targeting anticancer drug control release. PubMed Central (PMC). Retrieved from[Link]

• Elementar. (2025). Best practices for sample preparation in elemental analysis. Elementar Analytical. Retrieved from[Link]

Safety & Regulatory Compliance

ethyl 3-methyl-2-methylidenepentanoate proper disposal procedures

The handling and disposal of specialized organic intermediates require a rigorous, systems-based approach to ensure laboratory safety, environmental compliance, and operational continuity. Ethyl 3-methyl-2-methylidenepentanoate (also known as ethyl 3-methyl-2-methylenepentanoate) is an

-substituted acrylate ester frequently utilized in complex organic syntheses, such as Horner-Wadsworth-Emmons reactions[1].

Because it is an

-unsaturated ester, it possesses unique reactive properties—specifically, a susceptibility to radical-initiated auto-polymerization and flammability—that dictate strict logistical and disposal frameworks[2]. This guide provides drug development professionals and bench scientists with a self-validating operational plan for the safe handling, storage, and disposal of this compound.

I. Chemical Profiling & Hazard Causality

To design an effective disposal protocol, we must first understand the physicochemical causality behind the compound's hazards. Acrylate esters contain an electron-deficient double bond that is highly reactive. In the presence of light, heat, or trace peroxides, this double bond can undergo rapid, exothermic radical polymerization[2].

Table 1: Physicochemical Profile and Operational Implications

Parameter	Data / Classification	Operational & Disposal Implication
Molecular Formula	C H O [3]	High carbon content; must be routed to non-halogenated organic waste streams for incineration[4].
Monoisotopic Mass	156.115 Da[3]	Volatile enough to form ignitable vapor-air mixtures; requires fume hood handling.
Chemical Class	Acrylate Ester[1]	Prone to auto-polymerization. Waste containers must not be completely filled to allow for vapor expansion and heat dissipation[2].
Primary Hazards	Flammable, Irritant, Sensitizer	Requires strict segregation from strong oxidizers, acids, and bases during disposal to prevent exothermic reactions[5].

II. Operational Disposal Methodology

The overriding principle governing the prudent handling of laboratory waste is that no activity should begin unless a plan for the disposal of both nonhazardous and hazardous waste has been formulated[6]. Drain disposal of this organic liquid is strictly prohibited, as it is not readily biodegradable in high concentrations and poses an environmental toxicity risk[7].

Step 1: Waste Segregation and Compatibility Verification

• Causality: Mixing acrylate esters with incompatible waste (e.g., concentrated sulfuric acid, nitric acid, or peroxides) can initiate a runaway polymerization reaction, leading to container rupture and fire.

• Procedure:

  • Designate a specific, chemically compatible waste container (High-Density Polyethylene (HDPE) or amber glass) exclusively for Non-Halogenated Organic Solvents [4].

  • Verify that the waste stream does not contain any radical initiators (e.g., AIBN, peroxides) or strong nucleophiles (e.g., primary amines) which could undergo Michael addition with the acrylate, generating unwanted heat.

Step 2: Containerization and Volume Management

• Causality: As temperatures fluctuate, the vapor pressure of volatile organics changes. Furthermore, trace polymerization can generate gas.

• Procedure:

  • Transfer the ethyl 3-methyl-2-methylidenepentanoate waste into the designated container inside a certified chemical fume hood[8].

  • Critical Rule: Never fill the waste container beyond 80% capacity. Leave at least 20% headspace to accommodate vapor expansion and prevent over-pressurization[4].

  • Cap the container tightly when not actively adding waste, but utilize pressure-relief vented caps if trace polymerization is a suspected risk.

Step 3: Labeling and Tracking

• Causality: Unidentified chemicals present the highest risk to Environmental Health and Safety (EHS) personnel and prevent proper downstream processing (e.g., commercial incineration).

• Procedure:

  • Attach a standard hazardous waste label immediately upon the first drop of waste entering the container.

  • Explicitly write the full chemical name: "Ethyl 3-methyl-2-methylidenepentanoate" (do not use abbreviations or structural formulas)[4].

  • Check the hazard boxes for "Flammable" and "Irritant".

Step 4: Final Destruction Routing

• Causality: Incineration is the ultimate method for destroying combustible organic compounds, trading a liquid waste disposal problem for complete combustion into CO

  and water[8].

• Procedure:

  • Store the sealed, labeled waste container in a grounded, flammable safety cabinet away from direct sunlight and heat sources[5].

  • Submit a waste pickup request to your institutional EHS department for routing to a commercial hazardous waste incinerator[6].

III. Emergency Logistics: Spill Response Protocol

In the event of an accidental release, immediate containment is required to mitigate inhalation hazards and prevent the liquid from reaching laboratory drains[9].

• Isolate & Ventilate: Evacuate non-essential personnel. Ensure the laboratory ventilation (fume hoods) is operating at maximum capacity to clear heavy vapors[8]. Remove all sources of ignition[5].

• Containment: Surround the spill with an inert, non-combustible absorbent material such as diatomaceous earth, dry sand, or vermiculite[10]. Do not use combustible materials like sawdust, which can ignite.

• Neutralization/Inhibition: For acrylate spills, it is highly recommended to add a solid polymerization inhibitor (such as phenothiazine, PTZ) to the absorbent matrix to prevent the spilled monomer from polymerizing exothermically during cleanup[2].

• Collection: Use non-sparking tools (e.g., polypropylene scoops) to collect the saturated absorbent[5]. Place the material into a heavy-duty hazardous waste bag or a dedicated solid waste bucket.

• Decontamination: Wash the spill surface with a mild detergent and water, collecting the rinsate as hazardous aqueous waste.

IV. Disposal Workflow Visualization

The following diagram maps the self-validating lifecycle of ethyl 3-methyl-2-methylidenepentanoate waste, ensuring all safety checkpoints are met prior to final destruction.

Workflow for the safe segregation and disposal of acrylate ester waste.

References

Sources

• 1. Thieme E-Journals - SynOpen / Volltext [thieme-connect.de]
• 2. petrochemistry.eu [petrochemistry.eu]
• 3. PubChemLite - Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2) [pubchemlite.lcsb.uni.lu]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. fishersci.com [fishersci.com]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager [labmanager.com]
• 8. mtpinnacle.com [mtpinnacle.com]
• 9. sibur-int.cn [sibur-int.cn]
• 10. jenkemusa.com [jenkemusa.com]

Personal protective equipment for handling ethyl 3-methyl-2-methylidenepentanoate

Operational and Safety Guide: Handling Ethyl 3-methyl-2-methylidenepentanoate

As a highly reactive

-unsaturated ester, ethyl 3-methyl-2-methylidenepentanoate (C₉H₁₆O₂) demands rigorous safety protocols and an advanced understanding of its physicochemical behavior[1]. Due to its conjugated double bond, this compound acts as a potent Michael acceptor and a polymerizable monomer. Mishandling can lead to severe contact dermatitis, respiratory sensitization, or catastrophic exothermic polymerization.

This guide provides researchers and drug development professionals with a self-validating, causally-driven framework for the safe handling, storage, and disposal of this compound.

Physicochemical Hazard Profile

Understanding the fundamental properties of ethyl 3-methyl-2-methylidenepentanoate is the first step in designing a safe experimental workflow. The table below synthesizes the quantitative data and the mechanistic implications for lab safety.

Property / Hazard	Value / Classification	Causality & Operational Implication
Molecular Formula	C₉H₁₆O₂[1]	Volatile organic compound; vapors are heavier than air and will accumulate in low-lying areas, presenting a flashback explosion hazard[2].
Monoisotopic Mass	156.115 Da[1]	Low molecular weight and lipophilicity facilitate rapid permeation through standard synthetic rubber gloves[3].
Structural Class	-Unsaturated Ester	Highly susceptible to free-radical polymerization initiated by heat, UV light, or peroxides. Requires chemical inhibition.
Flammability	Flammable Liquid	Vapors can form explosive mixtures with air. Mandates the use of explosion-proof equipment and grounding/bonding[4].
Health Hazards	Skin/Eye Irritant, Sensitizer	Acts as a hapten binding to skin proteins. Repeated exposure causes irreversible allergic contact dermatitis[2].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling reactive acrylate and methacrylate derivatives. The following specialized PPE matrix is required, grounded in permeation kinetics and material science.

• Hand Protection (Critical): Do not use standard nitrile or natural rubber gloves. Studies on the permeability of acrylic monomers demonstrate that these compounds permeate synthetic rubber in under 5 minutes due to similar polarity and molecular size[3].

  • Requirement: Use Butyl Rubber gloves (minimum thickness 0.3 – 0.7 mm), which provide a breakthrough time of >60 minutes[5],. For extended handling, a double-glove strategy utilizing a Polyethylene (PE) or EVAL laminate inner glove (which offers >120 minutes of protection) with a butyl rubber outer glove for dexterity is highly recommended[3].

• Respiratory Protection: If engineering controls (fume hoods) are compromised, use a half-mask respirator equipped with a Type A (Brown) organic vapor cartridge (EN 14387 / NIOSH equivalent)[2],[6].

• Eye and Face Protection: Wear indirect-vent, impact-resistant chemical safety goggles combined with a full face shield. The compound is a severe lachrymator and eye irritant[7].

• Body Protection: Anti-static, flame-retardant lab coats or chemical protection suits must be worn to prevent vapor ignition via static discharge[4].

Operational Workflow & Safe Handling Protocol

To ensure scientific integrity and operational safety, follow this step-by-step methodology when transferring or reacting ethyl 3-methyl-2-methylidenepentanoate.

Step 1: Inhibitor Verification & Oxygen Management

• Action: Verify the concentration of the polymerization inhibitor (commonly MEHQ - Mequinol or BHT).

• Causality: MEHQ requires dissolved atmospheric oxygen to form the active quinone radical scavenger. Never sparge the storage vessel with inert gas (Nitrogen/Argon) unless you are intentionally removing the inhibitor to initiate polymerization. Stripping oxygen will induce spontaneous, runaway polymerization[7].

Step 2: Environmental Controls

• Action: Conduct all operations inside a certified, spark-proof chemical fume hood. Ensure all surrounding electrical equipment is explosion-proof[4].

• Causality: Vapors are heavier than air. Standard electrical outlets or hotplates can ignite accumulated vapors at the bottom of the hood.

Step 3: Grounded Transfer Methodology

• Action: Attach grounding cables to both the source drum/bottle and the receiving vessel. Use a chemically inert, non-sparking syringe or a peristaltic pump with PTFE tubing.

• Causality: Flowing non-conductive flammable liquids generate static electricity. Grounding dissipates this charge, preventing a static spark from igniting the vapor-air mixture[4].

Step 4: Post-Transfer Line Purge

• Action: Immediately flush transfer lines with a compatible, non-reactive solvent (e.g., heptane or ethyl acetate).

• Causality: Residual monomer left in tubing will polymerize over time, causing blockages and pressure buildup that can rupture the lines during subsequent uses.

Polymerization Hazard & Emergency Response Plan

Uncontrolled polymerization of

-unsaturated esters triggers the Trommsdorff-Norrish effect (auto-acceleration). As the reaction mixture becomes viscous, termination reactions slow down while propagation continues, leading to a massive, localized heat spike that can boil the unreacted monomer and rupture the container.

Emergency Spill & Quench Protocol:

• Evacuation & Isolation: Evacuate personnel and extinguish all ignition sources immediately[4].

• PPE Escalation: Emergency responders must don Level B PPE, including a positive-pressure SCBA and a chemical-resistant suit[4].

• Containment: Surround the spill with an inert, non-combustible absorbent (e.g., dry sand or vermiculite). Critical: Do not use sawdust or paper towels; the heat of polymerization can easily ignite combustible absorbents[4].

• Chemical Quenching: If the spilled liquid exhibits auto-acceleration (fuming, rapid heat generation), carefully apply a cold phenolic quench solution (e.g., 1% BHT in a chilled, inert solvent) to terminate the radical propagation cascade.

• Disposal: Sweep the absorbed material using non-sparking tools into a highly ventilated, chemically compatible waste drum. Seal loosely to prevent pressure buildup from off-gassing, and label as "Hazardous Polymerizing Waste"[4],[7].

Mechanistic Visualization

The following diagram illustrates the causality of the polymerization hazard and the specific points where mitigation strategies must be applied.

Exothermic polymerization cascade of alpha,beta-unsaturated esters and targeted mitigation strategies.

References

• Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2) - PubChemLite. uni.lu. 1

• SDS - Unigel: ETHYL METHACRYLATE. unigel.com.br. 2

• SAFETY DATA SHEET ETHYL METHACRYLATE. ark-chem.co.jp. 4

• Registration Dossier - Methyl methacrylate - ECHA. europa.eu. 5

• Safety data sheet Acrylic-Siegelharzpaste - Uniprox. uniprox.de.

• Common Name: ETHYL METHACRYLATE HAZARD SUMMARY - NJ.gov. nj.gov. 7

• Permeability of different types of medical protective gloves to acrylic monomers. researchgate.net.3

Sources

• 1. PubChemLite - Ethyl 3-methyl-2-methylidenepentanoate (C9H16O2) [pubchemlite.lcsb.uni.lu]
• 2. unigel.com.br [unigel.com.br]
• 3. researchgate.net [researchgate.net]
• 4. ark-chem.co.jp [ark-chem.co.jp]
• 5. echa.europa.eu [echa.europa.eu]
• 6. fishersci.nl [fishersci.nl]
• 7. nj.gov [nj.gov]